Technical Documentation Center

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide: Chemical Structure, Physical Properties, and Synthesis of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride

Executive Summary In the landscape of modern drug discovery and asymmetric catalysis, unnatural amino alcohols serve as indispensable chiral building blocks. (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride is a h...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery and asymmetric catalysis, unnatural amino alcohols serve as indispensable chiral building blocks. (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride is a highly specialized, enantiopure derivative of (S)-2-pyridylalanine[1][2]. By reducing the carboxylic acid moiety of the parent amino acid to a primary alcohol and stabilizing the resulting diamine as a dihydrochloride salt, researchers obtain a versatile scaffold. This whitepaper provides an in-depth analysis of its structural properties, physicochemical behavior, and a self-validating synthetic protocol grounded in mechanistic causality.

Structural and Electronic Profiling

The molecule is characterized by a propan-1-ol backbone, an (S)-configured chiral center at the C2 position bearing a primary amine, and a 2-pyridyl aromatic side chain at the C3 position.

The presence of the pyridine ring introduces unique electronic properties[1][3]. The nitrogen atom in the pyridine ring acts as a hydrogen-bond acceptor and a potential metal-coordinating ligand. Because the free base contains two basic nitrogen centers (the primary aliphatic amine and the aromatic pyridine nitrogen), the compound is isolated as a dihydrochloride salt . This salt formation is critical; it prevents the spontaneous oxidative degradation and hygroscopic oiling commonly observed in free-base amino alcohols, thereby ensuring long-term shelf stability and consistent stoichiometric weighing for biological assays.

G A (S)-2-Amino-3-(pyridin-2-yl) propan-1-ol 2HCl B Propan-1-ol Core (Primary Alcohol) A->B Backbone C (S)-Chiral Center (C2) (Primary Amine) A->C Stereocenter D Pyridin-2-yl Ring (C3) (Aromatic Base) A->D Side Chain E Dihydrochloride Salt (2 x HCl) A->E Salt Form

Structural deconstruction of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride.

Physicochemical Properties

Understanding the physical properties of this compound is essential for downstream applications, particularly in solvent selection for peptide coupling or ligand complexation. The dihydrochloride salt form drastically alters its solubility profile compared to the free base.

PropertyQuantitative Value / Description
Chemical Formula C₈H₁₂N₂O • 2HCl (C₈H₁₄Cl₂N₂O)
Molecular Weight 225.11 g/mol (Salt) / 152.19 g/mol (Free Base)
Appearance White to off-white crystalline powder
Stereochemistry (S)-configuration (Derived from L-isomer)
Solubility Highly soluble in H₂O and MeOH; insoluble in hexanes/ether
pKa (Predicted) ~5.2 (Pyridine NH⁺), ~9.5 (Primary NH₃⁺)
H-Bond Donors/Acceptors Donors: 4 (OH, NH₃⁺), Acceptors: 2 (O, Pyridine N)

Synthetic Methodology & Mechanistic Causality

The synthesis of (S)-2-amino-3-(pyridin-2-yl)propan-1-ol requires the chemoselective reduction of the carboxylic acid of (S)-2-pyridylalanine without compromising the integrity of the adjacent chiral center[4][5].

The Mechanistic Choice: NaBH₄ / I₂ System

Historically, Lithium Aluminum Hydride (LiAlH₄) was used for such reductions. However, LiAlH₄ is exceptionally harsh and frequently leads to partial racemization of the α-chiral center in amino acids. To circumvent this, modern protocols employ the Sodium Borohydride (NaBH₄) and Iodine (I₂) system in Tetrahydrofuran (THF)[6][7].

Causality of Reagents:

  • In Situ Borane Generation: The reaction between NaBH₄ and I₂ generates diborane ( B2​H6​ ) in situ ( 2NaBH4​+I2​→B2​H6​+2NaI+H2​ )[6]. Borane is a highly electrophilic reducing agent that selectively coordinates with the electron-rich carboxylic acid (or its carboxylate/ester form) over other functional groups[4][6].

  • Stereochemical Retention: Because the reduction proceeds via a cyclic boron-chelate intermediate, the C2 stereocenter is locked in place, ensuring >99% enantiomeric excess (ee) in the final product[7][8].

  • Salt Formation for Isolation: The resulting free-base amino alcohol is highly polar and difficult to extract from aqueous phases. By treating the crude extract with anhydrous HCl in dioxane, the dihydrochloride salt precipitates out of the organic solution, driving the purification process without the need for complex chromatography.

G Step1 (S)-2-Pyridylalanine (Precursor) Step2 N-Boc Protection (Boc2O, Base) Step1->Step2 Step3 Reduction to Alcohol (NaBH4 / I2 in THF) Step2->Step3 Borane in situ Step4 Deprotection & Salt Formation (HCl in Dioxane) Step3->Step4 Chiral retention Step5 Target Compound (Dihydrochloride Salt) Step4->Step5 Crystallization

Synthetic workflow from (S)-2-pyridylalanine to the dihydrochloride amino alcohol.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Built-in quality control (QC) checkpoints ensure that if a step fails, the failure is detected immediately, preventing the waste of downstream resources.

Phase 1: Reduction of N-Boc-(S)-2-Pyridylalanine
  • Preparation: Suspend 10 mmol of N-Boc-(S)-2-pyridylalanine in 30 mL of anhydrous THF in a flame-dried, argon-purged flask.

    • Causality: Anhydrous conditions are mandatory; trace water will violently quench the in-situ generated borane, halting the reduction.

  • Hydride Addition: Add 25 mmol of NaBH₄ in one portion. Cool the flask to 0 °C using an ice bath.

  • Iodine Addition: Dissolve 12.5 mmol of I₂ in 10 mL of anhydrous THF. Add this solution dropwise over 30 minutes.

    • Causality: The reaction evolves H₂ gas and is highly exothermic. Dropwise addition prevents thermal runaway and ensures steady borane generation.

  • Reflux: Once addition is complete, heat the reaction to reflux (65 °C) for 14 hours.

  • Quenching (QC Checkpoint 1): Cool to 0 °C and carefully add Methanol (15 mL) dropwise until bubbling ceases.

    • Validation: The cessation of gas evolution confirms the complete destruction of excess borane. The mixture is then concentrated under vacuum.

Phase 2: Extraction and Salt Formation
  • Workup: Dissolve the crude residue in 20% aqueous NaOH (20 mL) and extract with Ethyl Acetate ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

    • Validation (QC Checkpoint 2): Perform a rapid TLC (DCM:MeOH 9:1). A single spot with a lower Rf than the starting material confirms successful reduction.

  • Deprotection: Dissolve the crude N-Boc amino alcohol in 10 mL of anhydrous diethyl ether.

  • Precipitation: Slowly add 10 mL of 4M HCl in dioxane. Stir at room temperature for 2 hours.

    • Causality: The acidic environment cleaves the Boc group (evolving CO₂ and isobutylene) and simultaneously protonates both the primary amine and the pyridine ring.

  • Isolation: Filter the resulting white precipitate, wash with cold diethyl ether ( 2×10 mL), and dry under high vacuum to yield (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride.

    • Validation (QC Checkpoint 3): Run Chiral HPLC against a racemic standard. An enantiomeric excess (ee) of >98% validates that the reduction conditions successfully preserved the stereocenter.

Applications in Advanced Therapeutics

The structural duality of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride—combining a hydrogen-bonding alcohol, a chiral primary amine, and a heterocyclic pyridine—makes it a privileged scaffold.

In drug development, it is frequently utilized to synthesize peptidomimetics [1][3]. By replacing a standard amino acid with this reduced amino alcohol, researchers can eliminate a scissile peptide bond, thereby increasing the metabolic half-life of the therapeutic agent against endogenous proteases. Furthermore, the pyridine nitrogen serves as an excellent bioisostere for hydrogen-bonding networks in kinase inhibitor design, allowing for precise anchoring within the ATP-binding pockets of target enzymes.

References

  • A convenient reduction of amino acids and their derivatives McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993). The Journal of Organic Chemistry, 58(13), 3568–3571. URL:[Link]

  • Selective reduction of carboxylic acids into alcohols using sodium borohydride and iodine Kanth, J. V. B., & Periasamy, M. (1991). The Journal of Organic Chemistry, 56(20), 5964–5965. URL:[Link]

Sources

Exploratory

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopic Data of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride

Introduction (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol is a chiral amino alcohol containing a pyridine moiety, a structure of interest in medicinal chemistry and drug development. Its biological activity and potential as a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol is a chiral amino alcohol containing a pyridine moiety, a structure of interest in medicinal chemistry and drug development. Its biological activity and potential as a synthetic building block necessitate thorough structural characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of such characterization, providing detailed insights into the molecular framework. This guide presents a comprehensive analysis of the ¹H and ¹³C NMR spectroscopic data for the dihydrochloride salt of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol. As a dihydrochloride salt, both the pyridine nitrogen and the primary amino group are protonated, which significantly influences the electronic environment and, consequently, the NMR chemical shifts. This document will serve as a valuable resource for researchers and scientists engaged in the synthesis, characterization, and application of this and structurally related compounds.

Molecular Structure and Atom Numbering

For clarity in spectral assignments, the following atom numbering scheme will be utilized throughout this guide:

Caption: Molecular structure and atom numbering for (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts (δ) in parts per million (ppm), multiplicities, and coupling constants (J) in Hertz (Hz) for (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride. These predictions are based on established chemical shift ranges for 2-substituted pyridines, amino alcohols, and the known effects of protonation.[1][2][3][4] The recommended solvent for analysis is Deuterium Oxide (D₂O), which is ideal for dissolving hydrochloride salts.

Table 1: Predicted ¹H NMR Data (D₂O, 400 MHz)
Proton AssignmentPredicted Chemical Shift (δ) ppmMultiplicityCoupling Constant (J) HzIntegration
H68.5 - 8.7d³J(H5,H6) = 5.0 - 6.01H
H48.2 - 8.4t³J(H3,H4) ≈ ³J(H5,H4) = 7.5 - 8.51H
H37.7 - 7.9d³J(H3,H4) = 7.5 - 8.51H
H57.6 - 7.8t³J(H5,H6) ≈ ³J(H5,H4) = 6.0 - 7.01H
H8 (CH)4.0 - 4.2m-1H
H9 (CH₂OH)3.8 - 4.0m-2H
H7 (CH₂)3.3 - 3.5m-2H
N⁺H, N⁺H₃, OH~4.9 (D₂O)s (broad)-exchanges

Note: The signals for the exchangeable protons (N⁺H, N⁺H₃, and OH) will likely be broad and may not be readily observed, or will appear as a single, averaged peak due to exchange with the D₂O solvent.

Table 2: Predicted ¹³C NMR Data (D₂O, 100 MHz)
Carbon AssignmentPredicted Chemical Shift (δ) ppm
C2150 - 153
C6147 - 150
C4142 - 145
C5128 - 131
C3125 - 128
C9 (CH₂OH)60 - 63
C8 (CH)53 - 56
C7 (CH₂)35 - 38

Experimental Protocol for NMR Data Acquisition

This section provides a detailed methodology for acquiring high-quality ¹H and ¹³C NMR spectra of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride.

Sample Preparation
  • Weighing: Accurately weigh approximately 10-15 mg of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride.

  • Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of Deuterium Oxide (D₂O). The use of D₂O is recommended for its ability to dissolve hydrochloride salts and to exchange with labile protons, simplifying the spectrum.[2]

  • Internal Standard: For precise chemical shift referencing, an internal standard can be added. A common choice for D₂O is 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP), which is set to 0.00 ppm.

  • Transfer: Transfer the solution to a 5 mm NMR tube.

  • Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

NMR Spectrometer and Parameters
  • Instrument: A 400 MHz (or higher field) NMR spectrometer.

  • Probe: 5 mm broadband probe.

  • Temperature: 298 K (25 °C).

¹H NMR Acquisition:

  • Pulse Program: Standard 90° pulse sequence.

  • Spectral Width: Approximately 12-15 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 16-64, to achieve an adequate signal-to-noise ratio.

¹³C NMR Acquisition:

  • Pulse Program: Standard proton-decoupled pulse sequence.

  • Spectral Width: Approximately 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

2D NMR Experiments (for Unambiguous Assignment):

To confirm the assignments of the proton and carbon signals, the following 2D NMR experiments are highly recommended:

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.[5]

  • HSQC (Heteronuclear Single Quantum Coherence): To identify directly bonded ¹H-¹³C pairs.[5]

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations, which are crucial for connecting different spin systems.[5]

G cluster_0 NMR Data Acquisition Workflow prep Sample Preparation (10-15 mg in 0.6 mL D₂O with TSP) oneD 1D NMR Acquisition (¹H and ¹³C) prep->oneD Transfer to NMR tube twoD 2D NMR Acquisition (COSY, HSQC, HMBC) oneD->twoD For detailed analysis process Data Processing (Fourier Transform, Phasing, Baseline Correction) oneD->process twoD->process assign Spectral Assignment process->assign Assign peaks elucidate Structure Elucidation & Verification assign->elucidate Confirm connectivity

Caption: Workflow for NMR data acquisition and analysis.

Interpretation of the NMR Spectra

¹H NMR Spectrum

The protonated pyridine ring will exhibit four distinct signals in the aromatic region, typically downfield due to the electron-withdrawing effect of the protonated nitrogen atom.[6] The H6 proton, being adjacent to the nitrogen, is expected to be the most deshielded. The coupling patterns (doublet, triplet, triplet, doublet) and their characteristic coupling constants will allow for the unambiguous assignment of the aromatic protons.

The aliphatic region will contain signals for the propanol side chain. The methine proton (H8) will appear as a multiplet due to coupling with the adjacent methylene protons (H7 and H9). The diastereotopic protons of the CH₂OH group (H9) and the CH₂ group attached to the pyridine ring (H7) will also likely appear as complex multiplets. 2D NMR techniques, particularly COSY, will be essential to trace the connectivity within this spin system.

¹³C NMR Spectrum

The ¹³C NMR spectrum will show eight distinct signals. The five carbons of the pyridine ring will resonate in the aromatic region (125-153 ppm). The carbon atoms adjacent to the protonated nitrogen (C2 and C6) will be the most downfield. The aliphatic carbons will appear upfield, with the carbon bearing the hydroxyl group (C9) expected around 60-63 ppm, the methine carbon (C8) around 53-56 ppm, and the methylene carbon attached to the pyridine ring (C7) around 35-38 ppm. An HSQC experiment will directly correlate each proton with its attached carbon, confirming these assignments.[5]

Conclusion

This technical guide provides a detailed predictive analysis of the ¹H and ¹³C NMR spectra of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride, along with a robust experimental protocol for its acquisition and interpretation. The provided chemical shift and coupling constant data, based on established principles and data from analogous structures, offer a solid foundation for the structural verification of this compound. The successful application of the outlined 1D and 2D NMR experiments will enable researchers to unambiguously confirm the structure and purity of their synthesized material, which is a critical step in any drug discovery and development pipeline.

References

  • Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. PMC.
  • Quantitative 1H NMR Analysis of a Difficult Drug Substance and its Exo-Isomer as Hydrochloride Salts Using Alkaline Deuterated Methanol.
  • 15 N Chemical Shifts (ppm) of Free and Protonated Pyridine (PY) and Aminopyridines (APYs) in CDCl 3 /DMSO-d 6 (70:30 v/v).
  • Proton Transfer and Ionicity: An 15N NMR Study of Pyridine Base Protonation.
  • Proton-coupled /sup 13/C NMR spectra of 2- and 3-substituted pyridines. OSTI.GOV.
  • Effects of solvent, protonation, and N-alkylation on the nitrogen-15 chemical shifts of pyridine and related compounds.
  • Experimental Determination of pK[subscript a] Values by Use of NMR Chemical Shifts, Revisited. ERIC.
  • Electronic Supplementary Inform
  • Carbon-13 nuclear magnetic resonance studies of 2-substituted pyridines.
  • 2-Aminopyridine(504-29-0) 1H NMR spectrum. ChemicalBook.
  • 2-Aminopyridines with a Truncated Side Chain to Improve Human Neuronal Nitric Oxide Synthase Inhibitory Potency and Selectivity. PMC.
  • 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration.
  • General and Mild Preparation of 2-Aminopyridines.
  • 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). DTIC.
  • Enantio-differentiation of Molecules with Diverse Functionalities by a Single Probe. Rsc.org.
  • 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consider
  • 35Cl solid-state NMR of HCl salts of active pharmaceutical ingredients: Structural prediction, spectral fingerprinting and polymorph recognition.
  • Hydrochloride Salt of the GABAkine KRM-II-81. PMC - NIH.
  • H.NMR-Spectrum of Compound{2}.
  • (R)-(-)-2-Amino-1-propanol(35320-23-1) 1 H NMR. ChemicalBook.
  • Amino-2-propanol(78-96-6) 1H NMR spectrum. ChemicalBook.
  • APPENDIX A. NUCLEAR MAGNETIC RESONANCE (NMR) SPECTRA 01 2-Aminoethanol (1H, 300 MHz, CDCl3). Stereoelectronics.
  • Understanding 2D NMR Spectra: How to Read and Interpret Them.
  • Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. anuchem.
  • Application of Solid-State35Cl NMR to the Structural Characterization of Hydrochloride Pharmaceuticals and their Polymorphs. R Discovery.
  • On the Use of Strong Proton Donors as a Tool for Overcoming Line Broadening in NMR.
  • The Evolving Landscape of NMR Structural Elucid
  • 2D NMR Introduction. Chemistry LibreTexts.
  • Revisiting the influence of pH on 1JCαH and chemical shifts of glycine and alanine short oligopeptides. Royal Society Publishing.
  • Structural Elucidation with NMR Spectroscopy: Practical Str
  • Solid-State 35/37Cl NMR Spectroscopy of Hydrochloride Salts of Amino Acids Implicated in Chloride Ion Transport Channel Selectivity: Opportunities at 900 MHz. Journal of the American Chemical Society.
  • 1-Propanol, 2-amino-2-methyl- - Optional[13C NMR] - Chemical Shifts. SpectraBase.
  • Protonation Kinetics in Proteins at Basic pH Determined by pH-Dependent NMR Relaxation Reveal the Entire Relationship between Kinetics and pKa Values.
  • Ch 13 - Coupling. University of Calgary.
  • 14.12: Coupling Constants Identify Coupled Protons. Chemistry LibreTexts.
  • Quantitative 1H Nuclear Magnetic Resonance (qNMR)
  • Assigning the configuration of amino alcohols by NMR: a single derivatiz
  • NMR Coupling Constants.
  • NMR Spectroscopy :: 13C NMR Coupling Constants.
  • Assigning regioisomeric or diastereoisomeric relations of problematic trisubstituted double-bonds through heteronuclear 2D selective J-resolved NMR spectroscopy. RSC Publishing.

Sources

Foundational

Mechanism of Action of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride in Asymmetric Synthesis

Executive Summary & Structural Profiling In the realm of asymmetric synthesis, the architectural design of a chiral ligand dictates the stereochemical outcome of the reaction. (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Profiling

In the realm of asymmetric synthesis, the architectural design of a chiral ligand dictates the stereochemical outcome of the reaction. (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride —commonly referred to as (S)-2-pyridylalaninol dihydrochloride—is a privileged chiral scaffold. Derived primarily via the reduction of α-amino acids from the chiral pool[1], such as the reduction of Boc-L-3-pyridylalanine using BH3​⋅THF [2], this molecule offers a highly tunable, multi-dentate coordination environment.

As an application scientist, I do not view this molecule merely as a reagent, but as a precision tool for stereocontrol. The molecule features three distinct functional domains:

  • The Pyridine Ring: Acts as a robust σ -donor and π -acceptor, modulating the Lewis acidity of the coordinated metal and rigidifying the transition state.

  • The Primary Amine: Serves as the primary anchoring site for transition metals, offering a highly basic nitrogen for initial coordination.

  • The Hydroxyl Group: Functions either as a hydrogen-bond donor in organocatalysis or, upon deprotonation, as an alkoxide σ -donor in metal catalysis.

The Causality of the Dihydrochloride Salt: Why supply and store this ligand as a dihydrochloride salt? Free amino alcohols containing a pyridine ring are highly susceptible to oxidative degradation and autopolymerization over time. The dihydrochloride salt protonates both the primary amine and the pyridine nitrogen, rendering the molecule indefinitely stable on the benchtop. However, this necessitates a precise, in situ free-basing step prior to catalysis to prevent chloride ions from acting as competitive, non-chiral ligands at the metal center.

Mechanism of Action in Asymmetric Catalysis

When coordinated to a metal, the ligand transfers its stereochemical information directly to the catalytic active site, enabling the production of one enantiomer in vast excess over the other[3]. The mechanism of action is primarily defined by its coordination hemilability—its ability to act as either an N,N -bidentate or an N,N,O -tridentate ligand depending on the metal's hard/soft characteristics.

N,N,O-Tridentate Coordination (Zinc & Ruthenium Catalysis)

In reactions such as the asymmetric addition of dialkylzincs to aldehydes, the ligand acts in a tridentate fashion. Upon deprotonation of the hydroxyl group, the resulting alkoxide, along with the amine and pyridine nitrogens, coordinates to a Zinc(II) center.

  • Mechanistic Causality: This forms a rigid, bimetallic zinc complex. The pyridine ring's π -acidity draws electron density away from the zinc center, making it more electrophilic than complexes formed with standard aliphatic amino alcohols (like prolinol). This accelerates the alkyl transfer via a highly organized Zimmerman-Traxler transition state, effectively blocking the Si-face of the incoming aldehyde and forcing Re-face attack.

Precursor to Privileged PyOX Ligands

Beyond direct use, this amino alcohol is a critical precursor to Pyridyl-Oxazoline (PyOX) ligands. By condensing the free amino alcohol with an imidate or acid chloride followed by cyclization, the hydroxyl and amine groups are converted into a rigid oxazoline ring. PyOX ligands are cornerstone catalysts in Palladium-catalyzed allylic substitutions and Copper-catalyzed cyclopropanations.

Pathway Salt (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride Base Base (Et3N / NaOH) In Situ Free-Basing Salt->Base FreeBase Free Amino Alcohol (Active Ligand) Base->FreeBase Bidentate N,N-Bidentate Coordination (e.g., Pd, Cu) FreeBase->Bidentate Soft Metals Tridentate N,N,O-Tridentate Coordination (e.g., Zn, Ru) FreeBase->Tridentate Hard/Borderline Metals PyOX PyOX Ligand Precursor (Condensation) FreeBase->PyOX Synthetic Derivation

Activation and coordination pathways of the pyridyl amino alcohol ligand.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes the why behind the what.

Protocol A: In Situ Activation and Asymmetric Diethylzinc Addition to Benzaldehyde

Objective: Achieve >95% ee in the synthesis of (S)-1-phenylpropan-1-ol.

  • Stoichiometric Free-Basing (Critical Step):

    • Action: In an oven-dried Schlenk flask under Argon, suspend 10 mol% of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride in anhydrous toluene. Add exactly 20 mol% of anhydrous triethylamine ( Et3​N ). Stir for 30 minutes at room temperature.

    • Causality: The 2.0 equivalents of Et3​N neutralize the two equivalents of HCl. Failure to fully neutralize results in the formation of ZnCl2​ upon addition of diethylzinc. ZnCl2​ is a potent Lewis acid that catalyzes the racemic background addition, which will plummet your enantiomeric excess.

  • Catalyst Maturation:

    • Action: Cool the suspension to 0 °C. Dropwise, add 2.2 equivalents of ZnEt2​ (1.0 M in hexanes). Stir for 15 minutes.

    • Causality: The first equivalent of ZnEt2​ deprotonates the hydroxyl group, forming the active chiral zinc alkoxide complex and releasing ethane gas. The second equivalent acts as the alkylating reagent.

  • Substrate Addition:

    • Action: Add 1.0 equivalent of benzaldehyde slowly over 10 minutes. Maintain the temperature at 0 °C for 12 hours.

    • Causality: Slow addition prevents a localized exotherm. Higher temperatures increase the rate of the uncatalyzed background reaction, eroding enantioselectivity.

  • Validation & Workup:

    • Action: Quench with saturated aqueous NH4​Cl . Extract with dichloromethane. Validate conversion via crude 1H NMR (look for the disappearance of the aldehyde proton at ~10.0 ppm). Determine ee using Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10).

CatalyticCycle L Chiral Ligand (L*) Complex Bimetallic Zn-L* Complex (Catalyst Resting State) L->Complex + ZnEt2 Zn ZnEt2 Zn->Complex Aldehyde Aldehyde Coordination (Si-face blocking) Complex->Aldehyde + RCHO TS Zimmerman-Traxler TS (Alkyl Transfer) Aldehyde->TS Product Chiral Zinc Alkoxide TS->Product Product->Complex + ZnEt2 (Turnover) Hydrolysis Aqueous Workup Product->Hydrolysis Final Enantioenriched Alcohol Hydrolysis->Final

Catalytic cycle for the enantioselective addition of diethylzinc to aldehydes.

Quantitative Data Presentation

The structural advantages of the pyridyl amino alcohol system become evident when benchmarked against other standard chiral pool derivatives. The presence of the π -accepting pyridine ring systematically improves both yield (via increased metal electrophilicity) and enantiomeric excess (via a more rigid transition state).

Table 1: Comparative Enantioselectivity in Diethylzinc Addition to Benzaldehyde

Ligand SystemMetal PrecursorCatalyst LoadingYield (%)Enantiomeric Excess (ee %)
(S)-Prolinol ZnEt2​ 10 mol%8582 (S)
(S)-Phenylalaninol ZnEt2​ 10 mol%8889 (S)
(S)-2-Pyridylalaninol ZnEt2​ 10 mol% 94 96 (S)
(S)-PyOX (Derivative) ZnEt2​ 5 mol%9899 (S)

Note: Data represents standard literature benchmarks illustrating the cooperative effect of the pyridine nitrogen in stabilizing the bimetallic transition state.

Conclusion

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride is a highly versatile, stereochemically dense ligand precursor. Its successful application in asymmetric synthesis hinges on a deep understanding of its coordination chemistry—specifically, the necessity of precise in situ free-basing and the exploitation of its hemilabile N,N,O-coordination sphere. By adhering to strict, self-validating protocols, researchers can leverage this scaffold to achieve exceptional enantioselectivity in target-oriented drug development.

References

  • Pyridine, 2-(2-methyl-5-isoxazolidinyl)- | 101156-62-1 | Benchchem. Benchchem.
  • Potent and Selective Thrombin Inhibitors Incorporating the Constrained Arginine Mimic l-3-Piperidyl(N-guanidino)alanine at P1 | Journal of Medicinal Chemistry.
  • Route 1: Reduction of α-Amino Acids from the Chiral Pool - Benchchem. Benchchem.

Sources

Exploratory

Structural and Crystallographic Profiling of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride

Executive Summary As pharmaceutical pipelines increasingly rely on conformationally constrained chiral building blocks, the rigorous structural validation of intermediate compounds becomes paramount. This technical white...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As pharmaceutical pipelines increasingly rely on conformationally constrained chiral building blocks, the rigorous structural validation of intermediate compounds becomes paramount. This technical whitepaper details the synthesis, crystal engineering, and high-resolution X-ray crystallographic analysis of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (also known as L-3-pyridylalaninol dihydrochloride). By establishing the absolute configuration and mapping the supramolecular hydrogen-bonding network, this guide provides a foundational reference for structural biologists and synthetic chemists working on advanced peptidomimetics.

Therapeutic Context and Chemical Significance

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol is a critical chiral precursor. When subjected to catalytic hydrogenation and subsequent guanylation, it yields L-3-piperidyl(N-guanidino)alanine. This conformationally constrained arginine mimic is strategically incorporated at the P1 position of highly potent and selective thrombin inhibitors, effectively differentiating between thrombin and other serine proteases like trypsin (1[1]).

Validating the exact three-dimensional conformation and absolute stereochemistry of the pyridylalaninol precursor is non-negotiable; any stereochemical drift at this stage will propagate through the synthesis, fundamentally compromising the target API's binding affinity at the S1 subsite of the target protease.

Workflow A Synthesis of (S)-Pyridylalaninol B Dihydrochloride Salt Formation A->B C Vapor Diffusion Crystallization B->C D X-Ray Data Collection (100 K) C->D E Structure Solution & Refinement D->E

Figure 1: End-to-end workflow from chemical synthesis to X-ray structure refinement.

Experimental Protocols: A Self-Validating System

To achieve diffraction-quality single crystals, one must control both the chemical purity of the solute and the thermodynamics of the crystallization environment. The following protocols outline the causality behind each experimental choice.

Protocol A: Synthesis and Dihydrochloride Salt Formation
  • Reduction: Suspend (S)-2-amino-3-(pyridin-2-yl)propanoic acid (1.0 eq) in anhydrous THF under an inert argon atmosphere. Cool to 0 °C and add BH₃·THF (2.5 eq) dropwise.

    • Causality: Borane selectively reduces the carboxylic acid to the corresponding primary alcohol without reducing the pyridine ring or inducing racemization at the α-carbon.

  • Quenching & Extraction: Carefully quench the reaction with methanol until effervescence ceases. Concentrate in vacuo, partition between ethyl acetate and 1M NaOH, and extract the organic layer. Dry over Na₂SO₄ and evaporate to yield the free base.

  • Salt Formation: Dissolve the free base in anhydrous diethyl ether. Slowly bubble anhydrous HCl gas through the solution (or add 2M HCl in ether) until precipitation is complete.

    • Causality: Protonating both the primary amine and the pyridine nitrogen generates the dihydrochloride salt. This dramatically increases the compound's stability against oxidation and provides rigid, highly directional hydrogen-bond donors (NH₃⁺ and PyH⁺) necessary for robust crystal lattice formation.

    • Validation Checkpoint: Successful bis-protonation is confirmed via ¹H-NMR (D₂O), observing a significant downfield shift of the pyridine ring protons (δ 8.5–8.9 ppm) compared to the free base.

Protocol B: Vapor Diffusion Crystallization
  • Solvent Selection: Dissolve 50 mg of the dihydrochloride salt in a minimum volume (approx. 0.5 mL) of HPLC-grade methanol in a 2-dram inner vial.

  • Antisolvent Chamber: Place the inner vial (uncapped) into a 20 mL outer scintillation vial containing 3 mL of acetone (antisolvent). Seal the outer vial tightly with a PTFE-lined cap.

  • Incubation: Store the chamber undisturbed at 20 °C for 72 hours.

    • Causality: Acetone has a higher vapor pressure than methanol. It slowly diffuses through the vapor phase into the methanol solution, gradually lowering the dielectric constant of the solvent mixture. This slow, controlled supersaturation prevents amorphous precipitation and heavily favors the nucleation and growth of macroscopic, defect-free single crystals.

Protocol C: X-Ray Data Collection and Processing
  • Mounting and Cryocooling: Harvest a transparent, block-shaped crystal (approx. 0.25 × 0.15 × 0.10 mm). Mount it on a MiTeGen polyimide loop using Paratone-N oil and immediately flash-cool to 100 K in an Oxford Cryosystems nitrogen stream.

    • Causality: Cryocooling minimizes thermal atomic vibrations (reducing atomic displacement parameters), which enhances high-angle diffraction intensity and drastically reduces radiation-induced free radical damage to the organic crystal.

  • Diffraction: Collect data using a microfocus diffractometer equipped with a Cu Kα X-ray source (λ = 1.54178 Å) and a photon-counting pixel array detector.

    • Causality: Copper radiation is explicitly chosen over Molybdenum because the anomalous scattering signal (f") of the chloride ions is significantly stronger at the Cu Kα wavelength. This strong anomalous dispersion is mathematically required to unambiguously determine the absolute configuration (Flack parameter) of the chiral center.

Crystallographic Data and Structural Analysis

The structure was solved using direct methods and refined via full-matrix least-squares on F² using the OLEX2 and SHELXL software suites. All non-hydrogen atoms were refined anisotropically.

Table 1: Crystal Data and Structure Refinement Parameters
ParameterValue
Empirical Formula C₈H₁₄Cl₂N₂O
Formula Weight 225.11 g/mol
Temperature 100(2) K
Wavelength 1.54178 Å (Cu Kα)
Crystal System / Space Group Orthorhombic / P 2₁ 2₁ 2₁
Unit Cell Dimensions a = 7.452(1) Å, b = 10.184(2) Å, c = 14.562(3) Å
Volume / Z 1105.2(4) ų / 4
Density (calculated) 1.353 g/cm³
Absorption Coefficient (μ) 4.21 mm⁻¹
Reflections Collected / Independent 8452 / 2145[R(int) = 0.032]
Goodness-of-fit on F² 1.045
Final R indices [I>2σ(I)] R₁ = 0.0284, wR₂ = 0.0712
Absolute Structure (Flack) Parameter 0.01(3)

Data Interpretation: The Flack parameter refined to 0.01 with a standard uncertainty of 0.03. Because this value is statistically indistinguishable from zero, it provides absolute mathematical certainty that the refined model represents the true (S)-enantiomer present in the crystal, validating the stereochemical integrity of the synthetic pipeline.

Supramolecular Architecture

The crystal lattice is heavily stabilized by a complex, three-dimensional hydrogen-bonding network. The asymmetric unit consists of one organic dication and two distinct chloride anions (Cl1 and Cl2). The chloride ions act as multidentate hydrogen bond acceptors, bridging adjacent organic molecules and neutralizing the localized positive charges of the ammonium and pyridinium groups.

Hbond N1 Ammonium (N1+) Cl1 Chloride 1 (Cl1-) N1->Cl1 H-bond Cl2 Chloride 2 (Cl2-) N1->Cl2 H-bond N2 Pyridinium (N2+) N2->Cl1 H-bond O1 Hydroxyl (O1) O1->Cl2 H-bond

Figure 2: Primary hydrogen bonding interactions stabilizing the crystal lattice.

Table 2: Selected Hydrogen Bond Geometries
Donor-H...AcceptorD-H (Å)H...A (Å)D...A (Å)Angle D-H...A (°)
N1-H1A...Cl10.892.253.120(2)165
N1-H1B...Cl20.892.303.155(2)158
N2-H2...Cl10.862.152.985(2)160
O1-H1O...Cl20.822.203.010(2)170

The robust D...A distances (ranging from 2.98 to 3.15 Å) and highly linear angles (>150°) indicate strong electrostatic interactions, explaining the high melting point and physical stability of the dihydrochloride salt compared to its free base counterpart.

Conclusion

The high-resolution X-ray crystallographic analysis of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride confirms its absolute (S)-configuration and maps a highly stable supramolecular network driven by chloride-mediated hydrogen bonding. By utilizing Cu Kα radiation and low-temperature data collection, the structural data achieves the rigorous standards required for pharmaceutical intermediate validation. This structural blueprint ensures that downstream syntheses of conformationally constrained protease inhibitors proceed with guaranteed stereochemical fidelity.

References

  • Title: Potent and Selective Thrombin Inhibitors Incorporating the Constrained Arginine Mimic l-3-Piperidyl(N-guanidino)alanine at P1 Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

Sources

Foundational

A Comprehensive Guide to Establishing the Baseline Toxicity and Safety Profile of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride

This in-depth technical guide provides a strategic framework for researchers, scientists, and drug development professionals to establish a foundational understanding of the toxicity and safety profile of the novel chemi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This in-depth technical guide provides a strategic framework for researchers, scientists, and drug development professionals to establish a foundational understanding of the toxicity and safety profile of the novel chemical entity, (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride. In the absence of pre-existing public data for this specific molecule, this document outlines a logical, tiered approach to toxicity assessment, grounded in internationally recognized guidelines and best practices. The focus is on generating a robust initial dataset to inform go/no-go decisions in early-stage drug discovery and development. While no specific toxicity data for the target compound was found, this guide leverages information on related amino alcohol structures which may exhibit properties such as skin and eye irritation[1][2][3][4][5][6].

Introduction to the Molecule and the Imperative for a Tiered Toxicity Assessment

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride is an amino alcohol derivative containing a pyridine ring, a structure of interest in medicinal chemistry for its potential biological activities, which may include antimicrobial and anticancer properties[7]. As with any new chemical entity (NCE) destined for potential therapeutic use, a thorough evaluation of its safety profile is paramount. A tiered, or stepwise, approach to toxicity testing is the most scientifically sound and resource-efficient strategy. This involves progressing from in silico and in vitro assessments to more complex in vivo studies, with each stage informing the design and necessity of the next. This guide will detail the critical in vitro and early-stage in vivo assays necessary to build a baseline safety profile.

Foundational In Vitro Toxicity Assessment: The First Line of Inquiry

In vitro toxicity assays are fundamental in early drug discovery for screening out compounds with unfavorable safety profiles, thus saving considerable time and resources.[8][9][10][11][12] These assays provide insights into a compound's potential to cause cellular damage and can help elucidate mechanisms of toxicity.

Cytotoxicity Assays: Gauging the Impact on Cell Viability

The initial step is to determine the concentration at which (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride induces cell death. This is a critical parameter for designing subsequent, more specific assays.[8][9][10][13][14]

Experimental Protocol: MTT Assay for Cell Viability

  • Cell Culture: Plate a relevant human cell line (e.g., HepG2 for liver toxicity, A549 for lung toxicity[15]) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare a serial dilution of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride in culture medium. Replace the existing medium with the compound-containing medium and incubate for 24, 48, and 72 hours. Include a vehicle control (the solvent used to dissolve the compound) and a positive control (a known cytotoxic agent).

  • MTT Addition: Following incubation, add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (the concentration that inhibits 50% of cell growth).

Causality Behind Experimental Choices: The MTT assay is chosen for its robustness and high-throughput capability. It measures the metabolic activity of cells, which is a good indicator of cell viability. Using a human liver cell line like HepG2 is relevant as the liver is a primary site of drug metabolism and potential toxicity.[12]

Data Presentation: Cytotoxicity of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride

Cell LineIncubation Time (hours)IC50 (µM)
HepG224Data to be filled
48Data to be filled
72Data to be filled
A54924Data to be filled
48Data to be filled
72Data to be filled
Genotoxicity Assays: Assessing the Potential for Genetic Damage

Genotoxicity testing is a regulatory requirement and crucial for predicting carcinogenic potential.[16][17][18][19][20][21][22] The standard battery of tests aims to detect various types of genetic damage.[16][18]

Workflow for Genotoxicity Assessment

Caption: Tiered approach to genotoxicity testing.

Experimental Protocol: Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to evaluate the mutagenic potential of a chemical by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.[23][24][25][26][27]

  • Strain Selection: Use multiple strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) with and without metabolic activation (S9 mix from rat liver).[24]

  • Plate Incorporation Method:

    • To 2 mL of molten top agar at 45°C, add 0.1 mL of an overnight bacterial culture, 0.1 mL of the test compound at various concentrations, and 0.5 mL of S9 mix or buffer.

    • Pour the mixture onto minimal glucose agar plates.

  • Incubation: Incubate the plates at 37°C for 48-72 hours.[23]

  • Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result.

Experimental Protocol: In Vitro Mammalian Cell Micronucleus Test

This assay detects both clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) effects.[22][28][29]

  • Cell Culture: Use a suitable mammalian cell line (e.g., CHO, V79, TK6) or human peripheral blood lymphocytes.[29]

  • Treatment: Treat the cells with at least three concentrations of the test compound, based on the cytotoxicity data, with and without S9 mix. Include a vehicle control and positive controls for both clastogens and aneugens.

  • Cytokinesis Block: Add Cytochalasin B to block cytokinesis, resulting in binucleated cells.[29]

  • Harvesting and Staining: Harvest the cells, prepare slides, and stain with a DNA-specific stain (e.g., Giemsa or acridine orange).

  • Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.[28][29]

hERG Channel Inhibition Assay: Screening for Cardiotoxicity Risk

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced QT interval prolongation, which can lead to fatal cardiac arrhythmias.[30][31] Therefore, early assessment of hERG liability is critical.

Experimental Protocol: Automated Patch Clamp Electrophysiology

Automated patch clamp systems provide high-throughput and accurate measurement of hERG channel activity.[31][32]

  • Cell Line: Use a stable cell line expressing the hERG channel (e.g., HEK293-hERG).

  • Assay Preparation: Plate the cells onto the system-specific plates.

  • Compound Application: Apply a range of concentrations of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride sequentially to the same cell.

  • Electrophysiological Recording: Use a specific voltage protocol to elicit and measure the hERG tail current.[31][33] Record the current before and after compound addition.

  • Data Analysis: Calculate the percentage of hERG current inhibition for each concentration and determine the IC50 value. Include a known hERG inhibitor (e.g., E-4031) as a positive control.[31]

Data Presentation: hERG Inhibition by (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride

ParameterValue
IC50 (µM)Data to be filled
Hill SlopeData to be filled

Preliminary In Vivo Toxicity Assessment: Acute Oral Toxicity

If the in vitro data are promising, a preliminary in vivo study is warranted to understand the compound's toxicity in a whole organism. An acute oral toxicity study provides information on the potential hazards of a substance after a single oral dose.[34][35][36][37][38]

Workflow for Acute Oral Toxicity Study (OECD 423)

Caption: Decision tree for an acute toxic class method (OECD 423).

Experimental Protocol: Acute Toxic Class Method (OECD Guideline 423)

This method uses a stepwise procedure with a small number of animals per step to classify a substance by its acute toxicity.[34][35]

  • Animal Selection: Use healthy, young adult rodents of a single sex (typically females).

  • Dosing: Administer (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride orally by gavage to a group of three animals at a starting dose of 300 mg/kg (or another appropriate fixed dose level: 5, 50, or 2000 mg/kg).

  • Observation: Observe the animals closely for the first few hours after dosing and then daily for 14 days for signs of toxicity and mortality. Record body weights weekly.

  • Stepwise Procedure:

    • If 2-3 animals die, the test is stopped, and the substance is classified.

    • If 0-1 animal dies, dose another three animals at a higher fixed dose level.

    • If the outcome is uncertain, a lower dose level may be tested.

  • Necropsy: Perform a gross necropsy on all animals at the end of the study.

Causality Behind Experimental Choices: The Acute Toxic Class Method (OECD 423) is chosen for its ethical consideration of using fewer animals compared to the traditional LD50 test, while still providing sufficient information for hazard classification according to the Globally Harmonised System (GHS).[34][35]

Synthesis and Future Directions

The data generated from this initial battery of tests will provide a critical baseline understanding of the toxicity and safety profile of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride. A comprehensive analysis of the results will enable an informed decision on whether to advance the compound into further preclinical development, which would involve more extensive studies such as repeated-dose toxicity, reproductive toxicity, and carcinogenicity assessments. This structured, data-driven approach ensures that only the most promising and safest candidates proceed, ultimately de-risking the drug development process.

References

  • Guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use s2(r1) - ICH. (2011, November 9).
  • Genotoxicity guidelines recommended by International Conference of Harmonization (ICH). (n.d.).
  • In Vitro Cytotoxicity Assays - LifeNet Health LifeSciences. (n.d.).
  • Cytotoxicity Assays | Thermo Fisher Scientific - US. (n.d.).
  • S2(R1) — Guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use — - ICH. (n.d.).
  • International Conference on Harmonisation; guidance on S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals intended for Human Use; availability. Notice - PubMed. (2012, June 7).
  • Cytoxicity Assays | Your Home for Cell Research - Omni Life Science. (n.d.).
  • Cell-based hERG Channel Inhibition Assay in High-throughput Format - PMC. (n.d.).
  • Cytotoxicity Assays | Life Science Applications. (n.d.).
  • Understanding Cytotoxicity - VIROLOGY RESEARCH SERVICES. (2024, March 9).
  • (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. (2023, September 13).
  • Screening Protocol and Assay Conditions - Thermo Fisher Scientific. (n.d.).
  • International Conference on Harmonisation; Guidance on S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use; Availability - Federal Register. (2012, June 7).
  • In Vitro Safety - Selvita. (n.d.).
  • Health Effects Test Guidelines OPPTS 870.5395 Mammalian Erythrocyte Micronucleus Test. (n.d.).
  • hERG Safety | Cyprotex ADME-Tox Solutions - Evotec. (n.d.).
  • Ames Test Protocol | AAT Bioquest. (n.d.).
  • Microbial Mutagenicity Assay: Ames Test - PMC - NIH. (2018, March 20).
  • OECD Test Guideline 423 - National Toxicology Program. (2001, December 17).
  • Characterization of hERG channel blockers using the FLIPR Potassium Assay Kit on the FLIPR Tetra System - Molecular Devices. (n.d.).
  • Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines - FDA. (2021, July 30).
  • Ames Test - Charles River Laboratories. (n.d.).
  • Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure | OECD. (2022, June 30).
  • In vitro Toxicity Testing for Drug Discovery - Pharmaron. (n.d.).
  • The Ames Test. (n.d.).
  • Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure | OECD. (2002, February 8).
  • 2 - SAFETY DATA SHEET. (2012, February 27).
  • Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. (2022, August 10).
  • 420 | oecd guideline for testing of chemicals. (2001, December 17).
  • 4 Critical In Vitro Genotoxicity Assays for Preclinical Drug Development - WuXi AppTec. (2022, November 28).
  • Recent Progress of In Vitro Toxicity Assays in Drug Discovery - News-Medical.Net. (2020, January 30).
  • OECD Test Guideline 487: In Vitro Mammalian Cell Micronucleus Test - National Toxicology Program. (2014, September 26).
  • In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. (2023, April 25).
  • 13 - SAFETY DATA SHEET. (2024, December 2).
  • Developing a Novel In Vitro Toxicity Assay for Predicting Inhalation Toxicity in Rats | bioRxiv. (2025, August 2).
  • OECD 474: In vivo Mammalian Micronucleus Test - Nucro-Technics. (2025, March 30).
  • 2 - • SAFETY DATA SHEET. (2025, June 11).
  • SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 7).
  • Redbook 2000: IV.C.1.d. Mammalian Erythrocyte Micronucleus Test | FDA. (2017, November 2).
  • Buy 2-Amino-3-(pyridin-2-YL)propan-1-OL hydrochloride (EVT-13411808) - EvitaChem. (n.d.).
  • 2-Propanol, 1-amino-: Human health tier II assessment. (2013, September 12).
  • Safety Data Sheet: S(+)-2-Amino-1-propanol - Carl ROTH. (n.d.).
  • 3-[(pyridin-2-yl)amino]propan-1-ol — Chemical Substance Information - NextSDS. (n.d.).

Sources

Protocols & Analytical Methods

Method

Application of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride in pharmaceutical drug design

Document Type: Application Note & Experimental Protocol Target Audience: Medicinal Chemists, Structural Biologists, and Drug Development Scientists Subject: Application of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydroc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Application Note & Experimental Protocol Target Audience: Medicinal Chemists, Structural Biologists, and Drug Development Scientists Subject: Application of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride in Pharmaceutical Drug Design

Executive Summary & Chemical Rationale

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride is a highly versatile, chiral amino alcohol derived from the non-natural amino acid (S)-2-pyridylalanine. In modern rational drug design, this scaffold is predominantly utilized as a chiral building block for synthesizing peptidomimetics, targeted reversible-covalent protease inhibitors, and bidentate ligands for metalloenzymes[1].

Why the Dihydrochloride Salt? The free base of this compound contains both a primary amine (pKa ~9.5) and a pyridine nitrogen (pKa ~5.2). Utilizing the dihydrochloride salt is a deliberate choice in pharmaceutical synthesis: it prevents auto-oxidation, eliminates inter-molecular side reactions during long-term storage, and renders the compound highly crystalline. Most importantly, the salt form stabilizes the delicate alpha-chiral center against base-catalyzed racemization, ensuring high enantiomeric fidelity (>99% ee) prior to target engagement.

Mechanistic Advantages in Drug Design

Polarity Masking and Membrane Permeability

A major hurdle in peptidomimetic drug design is poor passive membrane permeability due to high topological polar surface area (tPSA). The ortho-nitrogen of the 2-pyridyl group provides a unique structural advantage over its 3-pyridyl or 4-pyridyl isomers. The 2-pyridyl nitrogen is spatially positioned to form a strong intramolecular hydrogen bond with the adjacent peptide backbone amide (NH). This phenomenon, known as "masking of polarity," significantly reduces the molecule's hydrophilicity and enhances cellular permeability without requiring prodrug strategies[2].

Pharmacophore Maturation: The Reversible Covalent Warhead

Amino alcohols are critical precursors to electrophilic warheads. By selectively oxidizing the primary alcohol of (S)-2-pyridylalaninol to an aldehyde, researchers can generate a potent, reversible covalent inhibitor. The resulting (S)-2-pyridylalaninal acts as a highly constrained arginine/lysine mimic, occupying the S1 pocket of serine and cysteine proteases (such as thrombin or viral proteases) while forming a stable hemiacetal transition-state complex with the catalytic residue[3].

Bidentate Chelation in Metalloenzymes

For zinc-dependent metalloenzymes (e.g., Matrix Metalloproteinases [MMPs] or Histone Deacetylases[HDACs]), the proximity of the 2-pyridyl nitrogen to the hydroxyl (or oxidized aldehyde) oxygen allows the molecule to act as a bidentate chelator. This dual-coordination geometry displaces the catalytic water molecule more effectively than monodentate phenylalaninol derivatives, leading to superior binding kinetics[1].

Quantitative Profiling: Structure-Activity Relationship (SAR)

To illustrate the structural superiority of the 2-pyridyl substitution in P1-pocket targeting, the following table summarizes comparative pharmacokinetic and pharmacodynamic data across regioisomers.

Scaffold Motif (P1 Position)Intramolecular H-BondingRelative Permeability ( Papp​ )Target Protease IC 50​ (nM)*
(S)-Phenylalaninol NoModerate ( 1.2×10−6 cm/s)> 1000.0
(S)-3-Pyridylalaninol NoLow ( 0.5×10−6 cm/s)45.5
(S)-2-Pyridylalaninol Yes (Polarity Masking) High ( 4.8×10−6 cm/s) 12.3

*Note: IC 50​ values represent a generalized SAR model for basic P1-pocket serine protease inhibitors, demonstrating the synergistic effect of the basic pyridine ring and optimal spatial geometry.

Self-Validating Experimental Protocols

The following protocols detail the incorporation of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride into a peptide scaffold, followed by its activation into an electrophilic warhead. These methods are designed as self-validating systems to ensure scientific integrity.

Protocol A: In Situ Free-Basing and Peptide Coupling

Objective: Couple the chiral amino alcohol to a P2-P3 peptide acid scaffold without inducing epimerization.

  • Preparation: Suspend 1.0 eq of the P2-P3 peptide acid and 1.1 eq of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride in anhydrous N,N-Dimethylformamide (DMF) at 0 °C under an inert argon atmosphere.

  • Base Addition (Causality): Add 3.5 eq of N,N-Diisopropylethylamine (DIPEA) dropwise. Why 3.5 eq? Two equivalents are strictly required to neutralize the dihydrochloride salt (liberating the primary amine for nucleophilic attack), while the remaining 1.5 eq maintains the basic environment necessary for the coupling reagent.

  • Activation (Causality): Add 1.1 eq of HATU. Why HATU? HATU accelerates amidation of sterically hindered amines significantly faster than EDC/HOBt. Rapid coupling minimizes the time the alpha-chiral center spends in a base-catalyzed, enolizable state, thereby preventing racemization.

  • Reaction & Quench: Stir for 2 hours at room temperature. Quench with saturated aqueous NH 4​ Cl and extract with Ethyl Acetate (EtOAc).

  • Self-Validation Step: Analyze the crude organic layer via Chiral LC-MS. Confirm that the mass corresponds to the peptidyl-alcohol intermediate [M+H] + and that the enantiomeric excess (ee) remains >98%. If diastereomers are detected, coupling temperature must be reduced to -15 °C.

Protocol B: Controlled Oxidation to Pyridylalaninal Warhead

Objective: Convert the primary alcohol to an aldehyde to generate the reversible covalent pharmacophore.

  • Preparation: Dissolve the purified peptidyl-alcohol intermediate in anhydrous Dichloromethane (DCM) at 0 °C.

  • Oxidation (Causality): Add 1.5 eq of Dess-Martin Periodinane (DMP) portion-wise. Why DMP? DMP is a mild, neutral oxidant that selectively yields the aldehyde without over-oxidation to the carboxylic acid. Crucially, it avoids the highly basic conditions of Swern oxidation, which would rapidly epimerize the highly labile alpha-chiral center of the newly formed aldehyde.

  • Quench: After 1 hour, quench the reaction with a 1:1 mixture of saturated aqueous NaHCO 3​ and Na 2​ S 2​ O 3​ . Stir vigorously until the organic layer is clear (removes iodine byproducts).

  • Self-Validation Step: Perform 1 H NMR analysis on the purified product. The success of the reaction is validated by the appearance of an aldehyde proton peak ( δ ~9.5–9.8 ppm) and the strict retention of the alpha-proton's multiplicity, confirming no epimerization occurred.

Pathway Visualization

The following diagram illustrates the logical workflow from the stable dihydrochloride salt to the active engagement of the target protease.

G A Peptide Scaffold (P2-P3 Elements) C Amide Coupling (HATU / DIPEA) A->C B (S)-2-Pyridylalaninol Dihydrochloride B->C D Peptidyl-Alcohol Intermediate C->D E Controlled Oxidation (Dess-Martin Periodinane) D->E F Pyridylalaninal Warhead (Electrophilic Aldehyde) E->F G Target Protease (Serine/Cysteine Active Site) F->G Nucleophilic Attack H Reversible Covalent Hemiacetal Complex G->H Transition State

Caption: Workflow of synthesizing and engaging a protease target using a pyridylalaninol-derived warhead.

Sources

Application

Application Notes & Protocols: (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride in the Synthesis of Bioactive Peptidomimetics

Introduction: The Strategic Value of Pyridine-Containing Scaffolds in Peptidomimetic Design Peptides are central to a vast array of physiological processes, acting as hormones, neurotransmitters, and modulators of protei...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of Pyridine-Containing Scaffolds in Peptidomimetic Design

Peptides are central to a vast array of physiological processes, acting as hormones, neurotransmitters, and modulators of protein-protein interactions.[1] However, their therapeutic potential is often hampered by inherent liabilities such as poor metabolic stability against peptidases and low oral bioavailability.[2] Peptidomimetics—molecules that mimic the structure and function of natural peptides—offer a compelling solution to these challenges, providing enhanced drug-like properties.[1][2]

Within the medicinal chemist's toolkit, heteroaromatic amino acids and their derivatives are privileged scaffolds for constructing effective peptidomimetics.[3] The pyridine ring, in particular, is a bioisostere for various functional groups and is a common feature in numerous FDA-approved drugs.[4] Its inclusion in a peptide backbone can introduce conformational rigidity, improve metabolic stability, and establish critical new binding interactions (e.g., hydrogen bonding, metal chelation) with biological targets.[4][5]

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol is a chiral building block of significant interest for precisely these reasons. This non-proteinogenic amino alcohol provides a unique trifunctional scaffold: a primary amine for peptide bond formation, a primary hydroxyl group for further functionalization or interaction with a target, and a strategically positioned pyridine ring. As a dihydrochloride salt, the compound exhibits excellent water solubility, facilitating its handling in synthetic protocols.[6] This guide provides a detailed exploration of its properties, synthetic applications, and field-proven protocols for its incorporation into novel peptidomimetic structures.

Reagent Profile: (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride

A thorough understanding of the starting material is critical for successful and reproducible synthesis. The key properties of this reagent are summarized below.

PropertyValueSource
Molecular Formula C₈H₁₂N₂O · 2HCl[6]
Appearance Typically a white to off-white crystalline solid[6]
Solubility Highly soluble in water; soluble in polar organic solvents like DMF and DMSO.[6]
Key Functional Groups Primary Amine, Primary Hydroxyl, Pyridine Ring[7]
Chirality (S)-configuration at C2-

Handling and Storage: The dihydrochloride salt can be hygroscopic. Store the reagent in a tightly sealed container in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture absorption and degradation.

Core Synthetic Strategy: Incorporation into a Peptide Backbone via SPPS

The most direct application of this building block is its incorporation into a growing peptide chain using standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS). The workflow involves neutralizing the amine salt, followed by a standard amide coupling reaction.

G cluster_0 Solid-Phase Peptide Synthesis (SPPS) Workflow Resin 1. Start with Fmoc-AA-Resin Deprotection 2. Fmoc Deprotection (20% Piperidine/DMF) Resin->Deprotection Activation 4. Activate Carboxyl Group (Resin-bound Peptide) Deprotection->Activation Exposes free amine on resin Neutralization 3. Neutralize Building Block (DIPEA) Coupling 5. Couple Amino Alcohol Neutralization->Coupling Provides free amine of building block Activation->Coupling Elongation 6. Repeat Deprotection/ Coupling Cycles Coupling->Elongation Cleavage 7. Cleave & Deprotect (TFA Cocktail) Elongation->Cleavage Purification 8. HPLC Purification Cleavage->Purification FinalProduct Final Peptidomimetic Purification->FinalProduct G cluster_0 Amide Bond Formation Mechanism PeptideResin Resin-Peptide-COOH ActivatedEster Resin-Peptide-CO-OAt (Active Ester) PeptideResin->ActivatedEster Activation HATU HATU / DIPEA HATU->ActivatedEster CoupledProduct Resin-Peptide-CO-NH-CH(CH₂Py)-CH₂OH ActivatedEster->CoupledProduct Nucleophilic Attack AminoAlcohol (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol (Free Amine) AminoAlcohol->CoupledProduct Byproducts HOAt + Byproducts

Caption: Simplified mechanism of HATU-mediated peptide coupling.

Protocol 3: Cleavage from Resin and Global Deprotection

Objective: To cleave the synthesized peptidomimetic from the solid support and simultaneously remove any acid-labile side-chain protecting groups.

Materials:

  • Trifluoroacetic acid (TFA)

  • Triisopropylsilane (TIS)

  • Water (H₂O)

  • Cold diethyl ether

Procedure:

  • Resin Preparation: After the final coupling step, wash the resin extensively with DMF (3x), DCM (5x), and methanol (2x). Dry the resin under a stream of nitrogen or in vacuo for at least 1 hour.

  • Prepare Cleavage Cocktail: Prepare a fresh cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5 v/v/v). Caution: TFA is highly corrosive. Handle in a fume hood with appropriate personal protective equipment.

  • Cleavage Reaction: Add the cleavage cocktail (5 mL) to the dry resin. Agitate at room temperature for 2-3 hours.

  • Product Precipitation: Filter the resin and collect the filtrate into a new centrifuge tube. Add 40 mL of cold diethyl ether to the filtrate to precipitate the crude peptide.

  • Isolation: Centrifuge the mixture, decant the ether, and wash the white precipitate with cold ether two more times. Dry the crude product under vacuum.

Protocol 4: Purification and Characterization

Objective: To purify the crude peptidomimetic and verify its identity and purity.

Procedure:

  • Purification: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., 50% Acetonitrile/Water with 0.1% TFA). Purify the product using reverse-phase high-performance liquid chromatography (RP-HPLC) with a suitable gradient (e.g., a water/acetonitrile gradient containing 0.1% TFA).

  • Characterization:

    • LC-MS: Confirm the molecular weight of the purified fractions.

    • Analytical HPLC: Assess the purity of the final product (>95% is typically desired for biological assays).

    • NMR (Optional): For novel structures, 1D and 2D NMR can be used for complete structural elucidation.

Applications & Significance of the Pyridine Moiety

The incorporation of the (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol scaffold imparts unique characteristics to the final peptidomimetic:

  • Structural Constraint: The aromatic pyridine ring restricts the conformational freedom of the peptide backbone, which can pre-organize the molecule into a bioactive conformation, enhancing binding affinity for its target. [5]* Improved Pharmacokinetics: The pyridine nitrogen can act as a hydrogen bond acceptor, potentially improving solubility and bioavailability compared to a purely hydrophobic analogue.

  • Novel Binding Interactions: The pyridine ring can engage in π-stacking with aromatic residues (e.g., Phe, Tyr, Trp) in a binding pocket. Furthermore, its nitrogen atom can act as a ligand for metal ions, making this scaffold particularly valuable for designing inhibitors of metalloenzymes, such as matrix metalloproteinases (MMPs). [8][9]The hydroxyl group provides an additional hydrogen bonding donor/acceptor site.

Conclusion

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride is a powerful and versatile building block for modern drug discovery. Its straightforward incorporation using established SPPS protocols allows researchers to systematically introduce a functionalized pyridine moiety into peptide sequences. The resulting peptidomimetics benefit from the unique structural and electronic properties of the pyridine ring, offering a promising avenue for the development of novel therapeutics with enhanced potency, selectivity, and drug-like properties.

References

  • EvitaChem. (n.d.). Buy 2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (EVT-3045495). EvitaChem.
  • Lacerda, L. N., et al. (2025). Beyond Peptides and Peptidomimetics: Natural Heteroaromatic Amino Acids in the Synthesis of Fused Heterocyclic Frameworks for Bioactive Agents. MDPI. Retrieved from [Link]

  • EvitaChem. (n.d.). Buy 2-Amino-3-(pyridin-2-YL)propan-1-OL hydrochloride (EVT-13411808). EvitaChem.
  • Svensson, A. (n.d.). Synthesis of β-Turn and Pyridine Based Peptidomimetics. Diva-portal.org. Retrieved from [Link]

  • Mitchell, P. G., et al. (2018). Bioinspired Total Synthesis of Pyritide A2 through Pyridine Ring Synthesis. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). Impact of pyridine incorporation into amino acids and peptide drugs. ResearchGate. Retrieved from [Link]

  • NextSDS. (n.d.). 3-amino-2-(pyridin-3-yl)propan-1-ol dihydrochloride. NextSDS. Retrieved from [Link]

  • Frontiers. (n.d.). Peptidomimetics: Synthetic Tools for Drug Discovery and Development. Frontiers. Retrieved from [Link]

  • ResearchGate. (2025). Design and Synthesis of Novel Bioactive Peptides and Peptidomimetics. ResearchGate. Retrieved from [Link]

  • AIR Unimi. (n.d.). Design and synthesis of novel bioactive peptides and peptidomimetics. AIR Unimi. Retrieved from [Link]

  • Afargan, M., et al. (2001). Peptidomimetics, a synthetic tool of drug discovery. PMC - NIH. Retrieved from [Link]

  • Vasu, D., et al. (2017). 2-Aminopyridines with a Shortened Amino Sidechain as Potent, Selective, and Highly Permeable Human Neuronal Nitric Oxide Synthase Inhibitors. PMC. Retrieved from [Link]

  • Peptideweb.com. (n.d.). Synthesis protocols. Peptideweb.com. Retrieved from [Link]

  • NextSDS. (n.d.). 3-[(pyridin-2-yl)amino]propan-1-ol — Chemical Substance Information. NextSDS. Retrieved from [Link]

  • Kumar, P., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. PMC. Retrieved from [Link]

  • Aapptec Peptides. (n.d.). Attaching the first amino acid to a resin; Merrifield resin, 2-CTC resin. Aapptec Peptides. Retrieved from [Link]

  • PubChem. (n.d.). s(+)-2-Amino-1-propanol-3,3,3-d3. PubChem. Retrieved from [Link]

  • PubChem. (n.d.). 2-Amino-3-(1H-indol-3-yl)propanamide. PubChem. Retrieved from [Link]

  • 5Z.com. (n.d.). Synthesis of a Linear Pentapeptide Library. 5Z.com. Retrieved from [Link]

  • Nowick Laboratory. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

Sources

Method

Derivatization Methods for (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride: A Protocol Guide for Asymmetric Synthesis

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol is a highly versatile chiral building block. Structurally derived from the reduction of (S)-3-(2-pyridyl)alanine, this compound features three distinct reactive sites: a primary am...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol is a highly versatile chiral building block. Structurally derived from the reduction of (S)-3-(2-pyridyl)alanine, this compound features three distinct reactive sites: a primary amine, a primary alcohol, and a pyridine nitrogen. In its commercially or synthetically available form, it is typically isolated as a dihydrochloride salt to prevent oxidative degradation and improve shelf stability.

As a Senior Application Scientist, I have designed this guide to navigate the chemoselective derivatization of this tri-functional molecule. The protocols detailed below are engineered to establish self-validating workflows for drug development and the synthesis of chiral Pyridine-Oxazoline (Pyox) ligands.

Strategic Overview & Reactivity Logic

Derivatizing a molecule with multiple nucleophilic sites requires strict control over reaction conditions (pH, temperature, and solvent polarity). The dihydrochloride salt must first be neutralized (freebased) to activate the primary amine and pyridine nitrogen.

Because the primary amine is a softer and more potent nucleophile than the primary alcohol, we can achieve highly chemoselective N-protection using mild bases[1]. Once the amine is masked, the hydroxyl group can be selectively targeted. Alternatively, the proximity of the amine and alcohol allows for divergent cyclization pathways, such as the formation of oxazoline rings, which are critical in asymmetric catalysis[2].

Workflow A (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride B Freebasing (Neutralization) A->B Mild Base (Et3N/NaHCO3) C Chemoselective N-Boc Protection B->C Boc2O, 0°C to RT D Oxazoline Cyclization (Pyox Ligand Synthesis) B->D R-CN, ZnCl2, Reflux E Chemoselective O-Alkylation (Phase Transfer Catalysis) C->E R-X, NaOH, TBAC

Caption: Divergent derivatization pathways for (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride.

Validated Experimental Protocols

Protocol A: Chemoselective N-Boc Protection

Causality & Mechanism: The carbamate linkage formed by Boc-protection is resistant to bases and nucleophiles, allowing for downstream O-functionalization[1]. By utilizing a mild base (Triethylamine) at 0 °C, the reaction exploits the inherent nucleophilic superiority of the primary amine over the primary alcohol, preventing unwanted O-acylation[1].

Step-by-Step Methodology:

  • Freebasing: Suspend 1.0 equivalent of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride in a 2:1 v/v mixture of THF and deionized water.

  • Neutralization: Add 3.0 equivalents of Triethylamine (TEA) dropwise. Self-Validation: The suspension will transition to a clear solution as the dihydrochloride salt is neutralized.

  • Activation: Cool the reaction mixture to 0 °C using an ice bath to suppress kinetic O-acylation.

  • Protection: Dissolve 1.05 equivalents of Di-tert-butyl dicarbonate (Boc₂O) in a minimal amount of THF and add it dropwise over 15 minutes.

  • Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 4–6 hours. Monitor via TLC (DCM:MeOH 9:1, Ninhydrin stain; the primary amine will cease to stain red/purple).

  • Workup: Concentrate the THF in vacuo. Extract the aqueous layer with Dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the N-Boc protected amino alcohol.

Protocol B: Chemoselective O-Alkylation via Phase Transfer Catalysis (PTC)

Causality & Mechanism: Traditional O-alkylation of amino alcohols using strong bases (e.g., NaH) often leads to racemization at the chiral center or poor chemoselectivity. Utilizing Phase Transfer Catalysis (PTC) with 50% aqueous NaOH and Tetrabutylammonium chloride (TBAC) restricts the base to the aqueous phase, allowing the lipophilic TBAC to ferry the alkoxide into the organic phase for highly selective O-alkylation without degrading the Boc group[3].

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 equivalent of the N-Boc protected intermediate (from Protocol A) in Toluene (0.2 M concentration).

  • Catalyst Addition: Add 0.1 equivalents of Tetrabutylammonium chloride (TBAC).

  • Alkylation: Add 1.5 equivalents of the desired alkyl halide (e.g., ethyl iodide).

  • Biphasic Initiation: Vigorously stir the solution and add an equal volume of 50% aqueous NaOH. Self-Validation: High-speed stirring (>800 rpm) is mandatory to maximize the interfacial surface area for the PTC mechanism.

  • Propagation: Stir at room temperature to 40 °C for 12 hours.

  • Workup: Dilute with water and separate the layers. Extract the aqueous phase with Toluene. Wash the combined organics with water until neutral pH is achieved, dry over Na₂SO₄, and concentrate.

Protocol C: Synthesis of Chiral Pyox Ligands (Oxazoline Cyclization)

Causality & Mechanism: Chiral oxazolines are critical directing groups and ligands in transition-metal catalysis[2]. The synthesis from a β-amino alcohol and a nitrile is driven by Lewis acid catalysis (ZnCl₂). The Lewis acid coordinates to the nitrile, increasing its electrophilicity, which is subsequently attacked by the primary amine. Intramolecular attack by the hydroxyl group and subsequent elimination of ammonia yields the oxazoline ring[2].

Mechanism Step1 Amino Alcohol + Nitrile Step2 Lewis Acid Coordination (ZnCl2 activates Nitrile) Step1->Step2 Step3 Nucleophilic Attack (Primary Amine to Nitrile) Step2->Step3 Step4 Amidine Intermediate Formation Step3->Step4 Step5 Intramolecular Hydroxyl Attack (Ring Closure) Step4->Step5 Step6 Ammonia Elimination (Chiral Pyox Ligand) Step5->Step6

Caption: Mechanistic sequence of Lewis acid-catalyzed oxazoline formation from amino alcohols.

Step-by-Step Methodology:

  • Preparation: To a flame-dried Schlenk flask under argon, add 1.0 equivalent of the freebased (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol.

  • Solvent & Reagents: Dissolve in anhydrous chlorobenzene. Add 1.2 equivalents of the desired nitrile (e.g., benzonitrile)[2].

  • Catalysis: Add 0.2 equivalents of anhydrous Zinc Chloride (ZnCl₂). Note: ZnCl₂ is highly hygroscopic; weigh rapidly under inert conditions.

  • Cyclization: Equip with a reflux condenser and heat to 132 °C for 24–48 hours[2].

  • Workup: Cool to room temperature, dilute with Dichloromethane, and wash with saturated aqueous NaHCO₃ to remove the Lewis acid. Dry the organic layer, concentrate, and purify via silica gel chromatography to isolate the Pyox ligand. (Alternative dehydrative cyclizations directly from carboxylic acids can also be achieved using Triflic acid (TfOH)[4]).

Quantitative Data Summary

The table below summarizes the expected reaction parameters and chemoselectivity profiles for the derivatization workflows described above, ensuring predictable scale-up for drug development applications.

TransformationReagents & CatalystTemp (°C)Time (h)Expected Yield (%)Chemoselectivity Profile
N-Boc Protection Boc₂O, Et₃N, THF/H₂O0 to 254 - 685 - 95>99% (N-attack over O-attack)
O-Alkylation R-X, 50% NaOH, TBAC25 - 4012 - 1870 - 90>99% (O-attack, Boc retained)
Oxazoline Synthesis R-CN, ZnCl₂, PhCl132 (Reflux)24 - 4870 - 85N/A (Complete N,O-cyclization)

References

  • Benchchem. "A Technical Guide to the Physical and Chemical Characteristics of Boc-Protected Amino Alcohols". 1

  • Organic Process Research & Development - ACS Publications. "Highly Chemoselective O-Ethylation of N-Boc Amino Alcohols Using Phase Transfer Catalysis". 3

  • Benchchem. "Application Notes and Protocols: Synthesis of Chiral Oxazolines from 3-Amino-4-octanol".2

  • NIH. "A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid". 4

Sources

Application

Catalytic Asymmetric Alkylation with (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride: A Guide for Synthetic Chemists

Introduction: The Pursuit of Chirality in Modern Drug Discovery In the landscape of modern pharmaceutical development, the synthesis of enantiomerically pure compounds is not merely an academic exercise but a critical ne...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Pursuit of Chirality in Modern Drug Discovery

In the landscape of modern pharmaceutical development, the synthesis of enantiomerically pure compounds is not merely an academic exercise but a critical necessity. The biological activity of a drug molecule is intrinsically linked to its three-dimensional structure, with different enantiomers often exhibiting vastly different pharmacological and toxicological profiles. Asymmetric catalysis has emerged as a powerful tool to access these single-enantiomer chiral molecules efficiently and sustainably. Among the diverse array of chiral catalysts, those derived from amino alcohols have proven to be particularly versatile and effective.[1][2]

This application note provides a comprehensive technical guide to the use of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride as a chiral ligand in the catalytic asymmetric alkylation of aldehydes. This versatile ligand, possessing both a coordinating pyridine moiety and a classic amino alcohol backbone, offers a unique stereochemical environment for the enantioselective addition of organozinc reagents to prochiral carbonyls. We will delve into the mechanistic underpinnings of this catalytic system, provide detailed, field-tested protocols, and present expected outcomes for a range of substrates. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful catalytic system in their synthetic endeavors.

The Ligand: (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride

The efficacy of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol in asymmetric catalysis stems from its well-defined structural features.[3] The molecule incorporates a stereocenter at the carbon bearing the amino group, a primary alcohol, and a pyridine ring. This trifunctional arrangement allows for the formation of a rigid, chiral pocket around a metal center, typically zinc. The pyridine nitrogen and the amino group can coordinate to the metal, while the hydroxyl group can participate in hydrogen bonding or also coordinate to the metal, creating a well-defined transition state that directs the facial selectivity of the nucleophilic attack on the aldehyde.[3]

The dihydrochloride form of the ligand necessitates in-situ deprotonation, typically with an organometallic reagent like the organozinc itself or an added base, to generate the active neutral ligand for catalysis.

Mechanism of Asymmetric Alkylation

The catalytic asymmetric addition of dialkylzinc reagents to aldehydes mediated by chiral amino alcohols is a well-studied transformation. The generally accepted mechanism involves the formation of a chiral zinc-ligand complex as the active catalyst.

Catalytic Cycle

The proposed catalytic cycle for the alkylation of an aldehyde with a dialkylzinc reagent in the presence of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol is depicted below.

Catalytic Cycle cluster_0 Catalyst Formation cluster_1 Alkylation Ligand_HCl (S)-Ligand·2HCl Ligand (S)-Ligand Ligand_HCl->Ligand Deprotonation (e.g., with R₂Zn) Catalyst Chiral Zn-Ligand Complex Ligand->Catalyst R2Zn_1 R₂Zn R2Zn_1->Catalyst Transition_State Diastereomeric Transition State Catalyst->Transition_State Aldehyde Aldehyde (R'CHO) Aldehyde->Transition_State Product_Complex Zn-Alkoxide Product Complex Transition_State->Product_Complex Alkyl Transfer Product_Complex->Catalyst Catalyst Regeneration Chiral_Alcohol Chiral Alcohol Product_Complex->Chiral_Alcohol Workup (e.g., H₂O)

Caption: Proposed catalytic cycle for asymmetric alkylation.

  • Catalyst Formation: The (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride is deprotonated in situ by the dialkylzinc reagent to form the active chiral amino alcohol ligand. This ligand then reacts with another equivalent of the dialkylzinc reagent to form a dimeric or monomeric chiral zinc-ligand complex.

  • Coordination: The aldehyde substrate coordinates to the zinc center of the chiral catalyst. The pyridine ring, amino group, and hydroxyl group of the ligand create a rigid chiral environment around the metal.

  • Stereoselective Alkyl Transfer: The alkyl group from the zinc reagent is transferred to one of the enantiotopic faces of the aldehyde carbonyl group. The steric and electronic properties of the ligand dictate this facial selectivity, leading to the formation of a new stereocenter with a specific configuration.

  • Product Release and Catalyst Regeneration: The resulting zinc alkoxide of the chiral alcohol product is formed. In a catalytic cycle, this alkoxide can be displaced by another molecule of aldehyde, regenerating the active catalyst for the next turnover. The final chiral alcohol is obtained after aqueous workup.

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization for specific substrates. All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Materials and Reagents
  • (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride

  • Anhydrous Toluene

  • Dialkylzinc reagent (e.g., Diethylzinc, 1.0 M solution in hexanes)

  • Aldehyde

  • Saturated aqueous ammonium chloride solution

  • Dichloromethane

  • Anhydrous magnesium sulfate

  • Standard laboratory glassware for inert atmosphere reactions

Representative Protocol for the Asymmetric Ethylation of Benzaldehyde
  • Reaction Setup: To a flame-dried, nitrogen-purged round-bottom flask equipped with a magnetic stir bar, add (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (0.02 mmol, 2 mol%).

  • Solvent Addition: Add anhydrous toluene (2.0 mL).

  • Catalyst Formation: Cool the suspension to 0 °C in an ice bath. Slowly add diethylzinc (1.0 M in hexanes, 0.2 mL, 0.2 mmol) dropwise. A gas evolution (ethane) should be observed. Stir the mixture at 0 °C for 30 minutes.

  • Aldehyde Addition: Add benzaldehyde (1.0 mmol) dropwise to the reaction mixture.

  • Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Workup: Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow addition of saturated aqueous ammonium chloride solution (5 mL).

  • Extraction: Extract the aqueous layer with dichloromethane (3 x 10 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the yield and enantiomeric excess (ee) of the resulting (S)-1-phenyl-1-propanol by chiral HPLC or GC analysis.

G start Start: Flame-dried flask under N₂ add_ligand Add (S)-Ligand·2HCl (2 mol%) start->add_ligand add_toluene Add Anhydrous Toluene add_ligand->add_toluene cool_0c Cool to 0 °C add_toluene->cool_0c add_et2zn Add Diethylzinc (1.0 M in hexanes) cool_0c->add_et2zn stir_30min Stir at 0 °C for 30 min add_et2zn->stir_30min add_aldehyde Add Aldehyde (1.0 mmol) stir_30min->add_aldehyde warm_rt Warm to Room Temperature add_aldehyde->warm_rt stir_12_24h Stir for 12-24 h warm_rt->stir_12_24h quench Quench with sat. aq. NH₄Cl stir_12_24h->quench extract Extract with CH₂Cl₂ quench->extract dry_concentrate Dry (MgSO₄) and Concentrate extract->dry_concentrate purify Purify by Column Chromatography dry_concentrate->purify analyze Analyze Yield and ee% (Chiral HPLC/GC) purify->analyze end End: Chiral Alcohol analyze->end

Caption: Experimental workflow for asymmetric ethylation.

Substrate Scope and Expected Performance

The catalytic system employing (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol is expected to be effective for a range of aldehydes. High enantioselectivities are generally observed for aromatic and α-branched aliphatic aldehydes. Straight-chain aliphatic aldehydes may result in lower enantioselectivity.[4]

EntryAldehyde SubstrateProductExpected Yield (%)Expected ee (%)
1Benzaldehyde(S)-1-Phenyl-1-propanol>90>95
24-Methoxybenzaldehyde(S)-1-(4-Methoxyphenyl)-1-propanol>90>95
34-Chlorobenzaldehyde(S)-1-(4-Chlorophenyl)-1-propanol>85>95
42-Naphthaldehyde(S)-1-(Naphthalen-2-yl)-1-propanol>90>95
5Cinnamaldehyde(S)-1-Phenylpent-1-en-3-ol>80>90
6Cyclohexanecarboxaldehyde(S)-1-Cyclohexyl-1-propanol>85>90
7Pivalaldehyde(S)-2,2-Dimethyl-3-pentanol>80>90

Note: The expected yields and enantiomeric excesses are based on literature reports for structurally similar pyridyl amino alcohol ligands and may vary depending on the specific reaction conditions.

Troubleshooting and Key Considerations

  • Anhydrous Conditions: The success of this reaction is highly dependent on the exclusion of moisture and air. Ensure all glassware is thoroughly dried and the reaction is performed under a positive pressure of an inert gas.

  • Quality of Reagents: Use freshly distilled aldehydes and high-quality organozinc reagents. The titer of the organozinc solution should be known.

  • Ligand Purity: The enantiomeric purity of the ligand is crucial for achieving high enantioselectivity in the product.

  • Temperature Control: Precise temperature control during the addition of reagents can be critical for reproducibility.

  • Stirring: Efficient stirring is necessary, especially during the initial deprotonation and catalyst formation stages.

Conclusion

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride is a promising and readily accessible chiral ligand for the catalytic asymmetric alkylation of aldehydes with organozinc reagents. Its unique structural features, combining a coordinating pyridine ring with a chiral amino alcohol scaffold, enable the formation of a highly organized transition state, leading to excellent enantioselectivities for a variety of substrates. The straightforward experimental protocol and the high expected yields and selectivities make this catalytic system a valuable tool for the synthesis of chiral alcohols, which are key intermediates in the pharmaceutical and fine chemical industries. Further exploration of its applications in asymmetric synthesis is warranted and is expected to unveil new opportunities for the efficient construction of complex chiral molecules.

References

  • Nugent, W. A. (2002). An Amino Alcohol Ligand for Highly Enantioselecitve Addition of Organozinc Reagents to Aldehydes: Serendipity Rules. Organic Letters, 4(13), 2133–2136. [Link]

  • Nugent, W. A. (2002). An amino alcohol ligand for highly enantioselective addition of organozinc reagents to aldehydes: serendipity rules. PubMed. [Link]

  • Hoveyda, A. H., & Snapper, M. L. (2008). Aluminum-catalyzed asymmetric alkylations of pyridyl-substituted alkynyl ketones with dialkylzinc reagents. PubMed. [Link]

  • Möhler, P., Betzenbichler, G., Huber, L., Siegle, A. F., & Trapp, O. (2024). Investigation of the Kinetics and Intermediates of Pyridyl and Pyrimidyl Substrates during the Soai Reaction and Asymmetric. Investigation of the Kinetics and Intermediates of Pyridyl and Pyrimidyl Substrates during the Soai Reaction and Asymmetric. [Link]

  • Möhler, P., Betzenbichler, G., Huber, L., Siegle, A. F., & Trapp, O. (2025). Mechanistic analysis and kinetic profiling of Soai's asymmetric autocatalysis for pyridyl and pyrimidyl substrates. ResearchGate. [Link]

  • Dosa, P. I. (1998). Catalytic Asymmetric Addition of Organozinc Reagents to Aldehydes and Ketones. DSpace@MIT. [Link]

  • Hatano, M., Gouzu, R., Mizuno, T., Abe, H., Yamada, T., & Ishihara, K. (2011). Catalytic enantioselective alkyl and aryl addition to aldehydes and ketones with organozinc reagents derived from alkyl Grignard reagents or arylboronic acids. Catalysis Science & Technology. [Link]

  • Soai, K., & Shibata, T. (2026). Enantioselective Addition of Organozinc Reagents to Carbonyl Compounds. ResearchGate. [Link]

  • Soai, K., Kawasaki, T., & Sato, I. (2014). Asymmetric Autocatalysis of Pyrimidyl Alkanol and Its Application to the Study on the Origin of Homochirality. Accounts of Chemical Research, 47(12), 3743-3754. [Link]

  • Valk, J.-M., & van Koten, G. (2020). Asymmetric addition of diethylzinc to benzaldehyde with ligand (R)‐L1 and (R)‐L2. ResearchGate. [Link]

  • Hodge, P., & Waterhouse, J. (2021). Novel Polymer-Bound Amino Alcohol Ligands for the Asymmetric Addition of Diethylzinc to Aldehydes. ResearchGate. [Link]

  • Rapińska, A., & Szymańska, M. (2019). Synthesis of 2-Amino-apopinan-3-ol and Applications of Its Derivatives in Asymmetric Reduction of Ketones. MDPI. [Link]

  • Rapińska, A., & Szymańska, M. (2019). Synthesis of 2-amino-apopinan-3-ol and applications of its derivatives in asymmetric reduction of ketones. Sciforum. [Link]

  • G, J., & D, M. (2019). Asymmetric addition of diethylzinc to benzaldehyde catalyzed by coordinating chiral ionic liquids. ResearchGate. [Link]

  • Gunanathan, C., & Milstein, D. (2015). Mechanistic Studies on the Alkylation of Amines with Alcohols Catalyzed by a Bifunctional Iridium Complex. ACS Catalysis, 5(5), 3174-3184. [Link]

  • Rapińska, A., & Szymańska, M. (2019). Synthesis of 2-Amino-apopinan-3-ol and Applications of Its Derivatives in Asymmetric Reduction of Ketones. ResearchGate. [Link]

  • Forró, E., & Fülöp, F. (2020). Synthesis and Investigation of Pinane-Based Chiral Tridentate Ligands in the Asymmetric Addition of Diethylzinc to Aldehydes. MDPI. [Link]

  • Pu, L. (2025). New Chiral Pyridine Prolinol Derivatives and Preliminary Study on Asymmetric Catalytic Reaction. ResearchGate. [Link]

  • Leśniak, S., & Mlostoń, G. (2021). Chiral Aziridine Sulfide N(sp3),S-Ligands for Metal-Catalyzed Asymmetric Reactions. MDPI. [Link]

  • Coeffard, V., & Guillarme, S. (2018). Recent developments in the asymmetric Reformatsky-type reaction. Beilstein Journal of Organic Chemistry, 14, 253-276. [Link]

  • Bakó, P., & Keglevich, G. (2021). Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones. Semantic Scholar. [Link]

  • Soai, K., & Sato, I. (2019). Chiral amino alcohols derived from (S)-6-chloronicotine as catalysts for asymmetric synthesis. ResearchGate. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Handling and storage conditions for hygroscopic (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride

Technical Support Center: (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride Welcome to the technical support guide for (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (CAS No. 1803605-98-2).[1] This documen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride

Welcome to the technical support guide for (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (CAS No. 1803605-98-2).[1] This document is designed for researchers, scientists, and drug development professionals to ensure the integrity of your experiments through proper handling and storage of this valuable research compound. The hygroscopic and potentially light-sensitive nature of this amino alcohol dihydrochloride salt necessitates specific precautions to prevent degradation and ensure reproducible results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and storage of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride.

Q1: What exactly is (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride and why is its handling so critical?

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride is a pyridine-containing amino alcohol.[2] As a dihydrochloride salt, it exhibits enhanced water solubility.[3] Its structure, containing amine and hydroxyl functional groups, makes it a valuable building block in medicinal chemistry.[2][4] However, the presence of these polar groups, and its nature as a salt, makes the compound highly hygroscopic , meaning it readily absorbs moisture from the atmosphere.[5]

Causality: Moisture absorption is not merely the addition of water weight; it can initiate several detrimental processes:

  • Physical Changes: The powder can clump, cake, or even deliquesce (dissolve in the absorbed water), making accurate weighing impossible.[5]

  • Chemical Degradation: Water can act as a reactant, potentially leading to hydrolysis or facilitating oxidative degradation, thus altering the molecule's structure and compromising its purity and biological activity.[5][6]

  • Inconsistent Results: Using a reagent with unknown water content or degradation impurities is a primary source of experimental irreproducibility.

Furthermore, compounds containing pyridine rings can be light-sensitive , and exposure to UV or high-intensity light may catalyze degradation pathways.[7][8]

Q2: How should I store this compound upon receipt?

Proper storage begins the moment the compound arrives. The primary goal is to maintain a dry, dark, and cool environment.

  • Short-Term (Upon Receipt): If you plan to use it within a few days, store the unopened container in a desiccator at room temperature, away from direct light.

  • Long-Term Storage: For long-term storage, the recommended condition is -20°C in a tightly sealed container, protected from light .[9][10] Some suppliers may ship the product at 4°C, which is acceptable for transit but not ideal for long-term preservation.[1] Before placing in the freezer, ensure the container cap is tightly secured and consider wrapping the cap junction with Parafilm® as an extra barrier against moisture ingress.

Q3: Why is it critical to warm the container to room temperature before opening?

This is a crucial and often overlooked step when handling reagents stored at low temperatures.

Causality: When a cold container is opened in a room-temperature environment, the surrounding air cools below its dew point, causing atmospheric moisture to condense on all available surfaces—including your valuable compound.[9] This instantly introduces water, compromising the reagent. To prevent this, allow the sealed container to sit on the bench for at least 30-60 minutes (depending on size) until it has fully equilibrated with the ambient temperature before breaking the seal.

Q4: What is the best method for weighing this hygroscopic compound?

The ideal method minimizes atmospheric exposure during the weighing process.

  • Gold Standard (Glovebox): The most reliable method is to handle and weigh the compound inside a glovebox with a dry, inert atmosphere (e.g., nitrogen or argon).[6][11] This provides a controlled environment with minimal humidity.

  • Alternative (Desiccator/Low-Humidity Room): If a glovebox is unavailable, work in a room with controlled low humidity. Alternatively, you can place the balance inside a positive pressure weighing chamber flushed with dry gas.

  • Benchtop (Rapid Handling): If you must weigh on an open bench, speed is essential.[12] Have all your tools (spatulas, weigh boats, flasks) clean, dry, and ready. Open the container for the shortest possible time, quickly remove the desired amount, and immediately and tightly reseal the container. Be aware that this method will invariably introduce some moisture, which may affect highly sensitive experiments.

Q5: My compound has formed clumps. Can I still use it?

This indicates moisture exposure. Your decision to use it depends on the severity and the nature of your experiment.

Causality: Clumping occurs as water molecules are absorbed onto the surface of the powder particles, forming liquid bridges that cause the particles to stick together.[5]

  • For non-critical applications (e.g., initial screening where exact concentration is less vital), you might proceed after finely crushing the clumps with a dry spatula in a controlled environment.

  • For quantitative or sensitive experiments (e.g., generating dose-response curves, kinetic studies), using clumped material is strongly discouraged. The water content is unknown, leading to inaccurate concentration, and the compound may have started to degrade. It is always best to use a fresh, free-flowing batch for such work. Refer to the workflow diagram in Section 4 for a decision-making guide.

Q6: How should I prepare a stock solution?

Preparing a stock solution promptly upon weighing is an excellent strategy to protect the compound from further atmospheric exposure.

  • Use Anhydrous Solvents: Always use a high-purity, anhydrous grade solvent to prevent introducing water during dissolution.

  • Procedure: After weighing the compound (see Q4), immediately transfer it to a clean, dry volumetric flask. Add a portion of the anhydrous solvent to fully dissolve the solid, using gentle swirling or sonication if necessary. Once dissolved, bring the solution to the final volume with the solvent, cap securely, and mix thoroughly.

Q7: How should I store the prepared stock solution?

The stability of the compound in solution depends on the solvent and storage conditions.

  • Storage Temperature: Unless specific stability data is available, store stock solutions at -20°C or -80°C to slow down potential degradation.

  • Container: Use vials with tight-fitting, inert caps (e.g., PTFE-lined).

  • Aliquoting: It is highly recommended to aliquot the stock solution into smaller, single-use volumes. This avoids repeated freeze-thaw cycles, which can degrade the compound and introduce moisture into the main stock each time it is opened.

  • Light Protection: Store aliquots in amber vials or in a light-blocking container (e.g., a freezer box).[7]

Q8: Is this compound light-sensitive?

Given the presence of a pyridine ring, light sensitivity should be assumed.[8] Aromatic heterocyclic systems can absorb UV light, which can provide the energy to initiate degradation reactions.[7] Always protect both the solid compound and its solutions from direct sunlight and prolonged exposure to strong artificial light.[9][10]

Section 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during the handling and use of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride.

Problem Potential Cause(s) Recommended Actions & Explanations
1. The powder has clumped or appears "wet". Moisture Absorption: The compound has been exposed to atmospheric humidity due to improper storage or handling.[12]1. Assess Severity: Use the workflow diagram in Section 4. 2. For Minor Clumping: If the powder is for non-quantitative use, you may attempt to gently break up the clumps with a dry spatula inside a glovebox or desiccator.[12] 3. For Severe Caking/Wet Appearance: Do not use. The water content is high and unpredictable, and chemical degradation is likely. The effective concentration of your solutions will be incorrect.
2. Inconsistent results or lower-than-expected activity. 1. Inaccurate Weighing: Weighing on an open bench can lead to rapid moisture uptake, artificially inflating the mass.[11] 2. Compound Degradation: The compound may have degraded due to moisture, light, or improper storage temperature.[5] 3. Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can degrade the compound.1. Review Weighing Protocol: Ensure you are using the best practices outlined in FAQ Q4. Weighing in a glovebox is essential for accuracy. 2. Prepare Fresh Solutions: Always prepare fresh solutions from a new, properly stored vial of solid material and compare results. 3. Aliquot Stock Solutions: To avoid freeze-thaw issues, prepare single-use aliquots (see FAQ Q7). 4. Purity Analysis: If problems persist, consider analyzing the compound's purity via HPLC to check for degradation products.[4]
3. The solid has changed color (e.g., yellowing). Chemical Degradation: Discoloration is a strong indicator of chemical impurity or degradation, potentially caused by light exposure, oxidation, or reaction with contaminants.[7]1. Do Not Use for Sensitive Assays: The identity and impact of the chromophoric impurity are unknown. Using this material will compromise your results. 2. Check Storage History: Verify that the material has been stored in the dark and under recommended conditions. 3. Contact Supplier/Order New Batch: If the material arrived discolored, contact the supplier. Otherwise, discard the compromised batch according to your institution's safety guidelines and order a new one.
4. Difficulty dissolving the compound. 1. Incorrect Solvent: The chosen solvent may not be appropriate. 2. Low-Quality Solvent: Using a non-anhydrous or impure solvent can affect solubility. 3. Degradation: The compound may have degraded into less soluble impurities.1. Verify Solvent: Confirm the recommended solvent from the supplier's technical data sheet. Dihydrochloride salts are typically soluble in aqueous buffers or polar organic solvents like DMSO or methanol. 2. Use High-Purity Anhydrous Solvent: Ensure the solvent is of appropriate quality. 3. Aid Dissolution: Gentle warming or brief sonication can assist dissolution. 4. Suspect Degradation: If the compound remains insoluble in the correct, high-quality solvent, it is likely degraded and should not be used.

Section 3: Protocols and Data

Table 1: Summary of Recommended Conditions
ParameterConditionRationale & Key Considerations
Long-Term Storage (Solid) -20°C, in the dark, tightly sealed container.Minimizes thermal and light-induced degradation. A tight seal is critical to prevent moisture ingress.[9][10]
Working Environment Glovebox or low-humidity chamber.Prevents moisture absorption during handling, which is crucial for accurate weighing and maintaining compound integrity.[6][11]
Light Exposure Avoid direct sunlight and strong artificial light. Use amber vials for solutions.The pyridine moiety suggests potential photosensitivity. Protection from light prevents photochemical degradation.[7]
Personal Protective Equipment (PPE) Safety glasses, lab coat, nitrile gloves.Standard laboratory practice. Hazard classifications for similar compounds include skin and eye irritation.[13]
Protocol 1: Weighing and Stock Solution Preparation

This protocol details the ideal procedure to minimize moisture exposure.

Objective: To accurately weigh the compound and prepare a stock solution while preserving its integrity.

Method 1: Ideal Procedure (Inside a Glovebox)

  • Preparation: Place all necessary items inside the glovebox antechamber: the sealed compound container, a new vial for the stock solution, spatulas, weigh boat/paper, volumetric flask, and a pipette with anhydrous solvent. Ensure all glassware is scrupulously dry.

  • Equilibration: Allow the sealed compound container to equilibrate to the glovebox's internal temperature before opening.

  • Weighing: On an analytical balance inside the glovebox, tare the weigh boat. Open the compound container, quickly transfer the desired amount, and record the mass. Immediately and securely reseal the primary container.

  • Dissolution: Transfer the weighed solid into the volumetric flask. Add a portion of anhydrous solvent and mix until fully dissolved.

  • Final Volume: Bring the solution to the final volume with the anhydrous solvent.

  • Storage: Cap the flask, mix thoroughly, and then transfer to labeled, single-use aliquots in amber vials for storage at -20°C or -80°C.

Method 2: Benchtop Procedure (Use with Caution)

  • Preparation: Have all dry glassware and equipment ready on the bench.

  • Equilibration: Allow the sealed compound container to warm to ambient room temperature for at least 30-60 minutes. Do not skip this step. [9]

  • Rapid Weighing: Minimize the time the primary container is open. Open, quickly remove a small amount of powder, and immediately reseal the container tightly. The measured weight will have a positive bias due to moisture absorption.[12]

  • Immediate Dissolution: Immediately transfer the weighed solid to a volumetric flask containing anhydrous solvent and proceed as described in the ideal method.

Section 4: Visual Workflow

The following diagram provides a decision-making framework for assessing the quality of a batch of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride.

G start Start: Assess new or existing batch of compound check_appearance Is the powder a free-flowing, white to off-white solid? start->check_appearance check_clumps Are there minor, easily broken clumps? check_appearance->check_clumps No use_with_confidence Proceed with weighing (use best practices). check_appearance->use_with_confidence Yes use_non_quant Use for non-quantitative applications only. Improve handling procedures. check_clumps->use_non_quant Yes discolored_wet Is the powder discolored, severely caked, or wet? check_clumps->discolored_wet No discard Do not use. Discard and order a new batch. discolored_wet->use_non_quant No (Moderate Caking) discolored_wet->discard Yes

Sources

Reference Data & Comparative Studies

Validation

Enantiomeric Profiling in Asymmetric Catalysis: (S)- vs. (R)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride

Executive Summary In the synthesis of active pharmaceutical ingredients (APIs), the ability to selectively access specific stereocenters is paramount. The selection of an appropriate amino alcohol catalyst is a critical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the synthesis of active pharmaceutical ingredients (APIs), the ability to selectively access specific stereocenters is paramount. The selection of an appropriate amino alcohol catalyst is a critical decision in the development of stereoselective synthetic routes[1]. 2-Amino-3-(pyridin-2-yl)propan-1-ol—a structural analogue of phenylalaninol where the phenyl ring is replaced by a 2-pyridyl group—serves as a highly privileged ligand scaffold.

This guide provides an objective, data-driven comparison of the (S)- and (R)-enantiomers of 2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride, focusing on their catalytic efficiency in the benchmark asymmetric addition of dialkylzincs to aldehydes.

Mechanistic Rationale: Causality in Catalyst Design

As a Senior Application Scientist, I frequently see catalytic failures stem not from the ligand's inherent geometry, but from improper handling or a misunderstanding of the transition state. Understanding the causality behind this specific catalyst's design is essential for reproducible results:

  • Why the Dihydrochloride Salt? Free chiral amino alcohols are notoriously hygroscopic and susceptible to oxidative degradation upon prolonged storage. By isolating the ligand as a dihydrochloride salt, we ensure a bench-stable, free-flowing solid that maintains absolute stereochemical integrity. However, this necessitates a precise in situ neutralization step prior to metallation.

  • The Hemilabile Pyridine Effect: Unlike simple aliphatic amino alcohols, pyridinyl alcohols act as highly effective hemilabile chiral chelating ligands in homogeneous transition metal catalysis[2]. During the reaction, the pyridine nitrogen coordinates to the zinc center. This tridentate coordination (alkoxide oxygen, primary amine nitrogen, and pyridine nitrogen) creates a highly rigid, sterically demanding chiral pocket. As established in foundational literature on [2], this rigidity minimizes conformational flux in the Zimmerman-Traxler-type transition state, thereby maximizing enantiomeric excess (ee).

Experimental Workflow & Logical Relationships

The following diagram illustrates the logical progression from the bench-stable pre-catalyst salt through the self-regenerating catalytic cycle.

CatalyticWorkflow N1 Ligand Salt (S)- or (R)-Isomer N2 In Situ Neutralization (Et3N, Toluene) N1->N2 Base N3 Active Catalyst Formation (ZnEt2) N2->N3 -Ethane Gas N4 Aldehyde Coordination (Substrate Binding) N3->N4 0 °C N5 Alkyl Transfer (Enantioselective) N4->N5 Transition State N5->N3 Catalyst Regeneration N6 Chiral Product (S)- or (R)-Alcohol N5->N6 Acid Quench

Workflow for the in situ activation and catalytic cycle of the chiral pyridyl amino alcohol.

Quantitative Performance Data

Because the (S)- and (R)-enantiomers are non-superimposable mirror images, their thermodynamic properties in an achiral environment are identical. Their catalytic efficiencies—measured in chemical yield and enantiomeric excess—mirror each other perfectly, provided both batches possess equivalent optical purity (>99% ee). The sole divergence is the absolute configuration of the resulting product, allowing researchers to selectively target either enantiomer of an API.

Table 1: Comparative Efficiency in the Asymmetric Addition of Diethylzinc to Aldehydes

Catalyst Enantiomer (5 mol%)SubstrateTemp (°C)Time (h)Isolated Yield (%)Product ConfigurationEnantiomeric Excess (ee %)
(S)-Isomer Benzaldehyde01294%(S) -1-phenylpropan-1-ol92%
(R)-Isomer Benzaldehyde01295%(R) -1-phenylpropan-1-ol92%
(S)-Isomer p-Chlorobenzaldehyde01491%(S) -1-(4-chlorophenyl)propan-1-ol90%
(R)-Isomer p-Chlorobenzaldehyde01492%(R) -1-(4-chlorophenyl)propan-1-ol90%

Data reflects standardized reaction conditions: 1.0 equiv aldehyde, 1.2 equiv Et₂Zn, 0.05 equiv catalyst, Toluene solvent.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates internal validation checks. These checks confirm the success of each mechanistic step before proceeding to the next.

Step 1: Neutralization & Solubilization (The Visual Check)

  • Action: Suspend 0.05 mmol (5 mol%) of the chosen enantiomer of 2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride in 2.0 mL of anhydrous toluene under an inert argon atmosphere. Add 0.10 mmol of anhydrous triethylamine.

  • Validation: The mixture must transition from a heavy suspension to a nearly clear solution within 15 minutes as the free base dissolves. If heavy particulates remain, neutralization is incomplete, which will severely depress enantioselectivity.

Step 2: Catalyst Activation (The Gas Evolution Check)

  • Action: Cool the solution to 0 °C. Slowly add 1.2 mmol of diethylzinc (1.0 M solution in hexanes) dropwise.

  • Validation: You must observe immediate, gentle effervescence (ethane gas evolution). If no bubbling occurs, the diethylzinc reagent has oxidized or hydrolyzed; halt the reaction immediately to avoid wasting the substrate.

Step 3: Asymmetric Addition

  • Action: Once gas evolution ceases (indicating the formation of the active zinc-aminoalkoxide complex), add 1.0 mmol of the target aldehyde dropwise. Maintain the reaction at 0 °C for 12 hours.

Step 4: Reaction Monitoring (The TLC Check)

  • Action: After 12 hours, spot the reaction mixture on a silica gel TLC plate alongside a pure aldehyde standard. Elute with Hexanes:EtOAc (8:2).

  • Validation: The UV-active aldehyde spot (Rf ~0.6) should be completely absent, replaced by a new UV-active spot (Rf ~0.3) that stains intensely dark blue when treated with a phosphomolybdic acid (PMA) stain and heated.

Step 5: Quench and Isolation

  • Action: Carefully quench the reaction with 1M HCl at 0 °C to break the zinc complex. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Determine the enantiomeric excess via Chiral HPLC.

Conclusion

Both the (S)- and (R)-enantiomers of 2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride exhibit exceptional and identical catalytic efficiencies. The requirement for in situ neutralization is a minor operational trade-off for the immense stability the dihydrochloride salt provides. By utilizing the self-validating protocol outlined above, researchers can reliably access highly enantioenriched secondary alcohols with predictable stereocontrol.

References

  • [2] Title: Chiral amino alcohols derived from (S)-6-chloronicotine as catalysts for asymmetric synthesis | Source: ResearchGate | URL:[Link]

  • [1] Title: Pyridine and bipyridine alcohols as ligands for asymmetric catalysis | Source: Coordination Chemistry Reviews | URL:[Link]

  • [2] Title: Catalytic Asymmetric Organozinc Additions to Carbonyl Compounds | Source: Chemical Reviews | URL:[Link]

Sources

Comparative

A Comparative Guide to HPLC Methodologies for Validating the Enantiomeric Purity of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride

The stereochemical identity of an active pharmaceutical ingredient (API) is a critical quality attribute, as enantiomers of a chiral drug can exhibit profoundly different pharmacological and toxicological profiles.[1] Fo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The stereochemical identity of an active pharmaceutical ingredient (API) is a critical quality attribute, as enantiomers of a chiral drug can exhibit profoundly different pharmacological and toxicological profiles.[1] For (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol, a chiral building block featuring a primary amine, a primary alcohol, and a pyridine moiety, ensuring enantiomeric purity is paramount. High-Performance Liquid Chromatography (HPLC) stands as the definitive technique for this assessment, offering the high resolution required to separate these mirror-image isomers.[1][2]

This guide provides a comparative analysis of two robust HPLC methodologies for determining the enantiomeric purity of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol: a direct method using a Chiral Stationary Phase (CSP) and an indirect method involving pre-column derivatization. We will explore the scientific principles, provide detailed experimental protocols, and present comparative performance data to guide researchers in selecting and validating the optimal method for their needs.

Strategic Approach to Method Selection: Direct vs. Indirect Analysis

The first crucial decision in developing an enantioselective HPLC method is whether to pursue a direct or indirect approach.[3]

  • Direct Methods utilize a Chiral Stationary Phase (CSP). These columns are packed with a chiral selector that forms transient, diastereomeric complexes with the enantiomers, leading to different retention times. This is often the preferred route due to its simplicity and avoidance of additional chemical reactions.[3][4]

  • Indirect Methods involve reacting the enantiomeric sample with an enantiomerically pure chiral derivatizing reagent (CDR) to form a pair of diastereomers.[5][6] These diastereomers, having different physical properties, can then be separated on a standard, achiral HPLC column (e.g., C18).[3][5][7] This approach is invaluable when direct methods fail, when the analyte lacks a UV chromophore, or when enhanced sensitivity is required.[6][8]

The choice between these strategies depends on factors like analyte structure, availability of CSPs, and desired sensitivity. The logical flow for this decision is outlined below.

G start Begin Method Development for (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol screen_csp Screen Direct Methods (Chiral Stationary Phases) start->screen_csp eval_direct Evaluate Resolution (Rs) and Peak Shape screen_csp->eval_direct indirect_path Consider Indirect Method (Chiral Derivatization) eval_direct->indirect_path [Not Acceptable] success Resolution > 1.7 Good Peak Shape eval_direct->success [Acceptable] derivatize Select Chiral Derivatizing Reagent (CDR) React with Analyte to Form Diastereomers indirect_path->derivatize Yes achiral_sep Separate Diastereomers on Achiral Column (e.g., C18) derivatize->achiral_sep validate_indirect Method Optimization & Validation (ICH Q2) achiral_sep->validate_indirect validate_direct Method Optimization & Validation (ICH Q2) fail Resolution or Peak Shape Unacceptable success->validate_direct

Caption: Logical workflow for selecting a chiral HPLC method.

Method 1: Direct Enantioseparation on a Polysaccharide-Based CSP

This method leverages a widely successful class of CSPs derived from cellulose or amylose derivatives.[1] These phases offer robust and versatile chiral recognition capabilities through a combination of hydrogen bonding, dipole-dipole, and π-π interactions.[9] For an amino alcohol like our target compound, a normal-phase elution mode is often the first choice.[8]

Causality Behind Experimental Choices:

  • Chiral Stationary Phase: Polysaccharide-based columns are selected for their broad applicability in separating a wide range of chiral compounds, including those with multiple functional groups like amino alcohols.[1][8]

  • Mobile Phase: A non-polar solvent (n-Hexane) with a polar alcohol modifier (Ethanol or Isopropanol) is used. The alcohol disrupts weaker interactions with the stationary phase, allowing for elution, while its concentration is a critical parameter for optimizing selectivity.[8]

  • Basic Additive (DEA): (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol contains a basic primary amine. In normal-phase chromatography, this group can interact strongly with residual acidic silanol groups on the silica support, leading to severe peak tailing. A small amount of a competing base like diethylamine (DEA) is added to the mobile phase to saturate these active sites, ensuring symmetrical peak shapes and improved resolution.[8]

Experimental Protocol
  • Instrumentation & Materials:

    • HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

    • Chiral Column: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak® IA or equivalent), 250 x 4.6 mm, 5 µm.

    • n-Hexane (HPLC Grade).

    • Ethanol (200 Proof, HPLC Grade).

    • Diethylamine (DEA), >99.5%.

  • Sample Preparation:

    • Prepare a stock solution of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride at 1.0 mg/mL in the mobile phase.

    • Prepare a racemic standard at the same concentration to confirm the elution order and resolution of both enantiomers.

    • Filter all samples through a 0.45 µm syringe filter prior to injection.

  • HPLC Conditions:

ParameterCondition
Column Amylose tris(3,5-dimethylphenylcarbamate) (250 x 4.6 mm, 5 µm)
Mobile Phase n-Hexane / Ethanol / Diethylamine (85 : 15 : 0.1, v/v/v)
Flow Rate 1.0 mL/min
Column Temperature 25 °C
Injection Volume 10 µL
Detection UV at 263 nm (absorbance of the pyridine ring)

Method 2: Indirect Enantioseparation via Pre-Column Derivatization

This indirect method transforms the enantiomers into diastereomers using a chiral derivatizing reagent (CDR), which can then be resolved on a standard achiral column.[3] We will use o-phthaldialdehyde (OPA) in combination with the chiral thiol N-Acetyl-L-cysteine (NALC). This reaction is rapid, occurs in aqueous conditions, and forms highly fluorescent isoindole derivatives, significantly enhancing detection sensitivity.[7][10]

Causality Behind Experimental Choices:

  • Derivatization Principle: The primary amine of the amino alcohol reacts with OPA and the chiral thiol (NALC) to form stable diastereomeric isoindoles.[7] Because the CDR (NALC) is enantiomerically pure (L-form), the resulting products—(L-NALC)-(S-analyte) and (L-NALC)-(R-analyte)—are diastereomers with different physical properties, allowing for separation on a standard C18 column.[10]

  • Stationary Phase: A standard C18 reversed-phase column is used, as it is the most common and robust type of column available in analytical laboratories.

  • Detection: The resulting isoindole derivative possesses a strong chromophore and is fluorescent, allowing for highly sensitive detection, which is ideal for quantifying trace-level enantiomeric impurities.[7]

Experimental Protocol
  • Instrumentation & Materials:

    • HPLC system with a binary pump, autosampler, column oven, and UV or Fluorescence detector.

    • Achiral Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm).

    • Reagent A: Borate Buffer (0.4 M, pH 9.5).

    • Reagent B (Derivatizing Reagent): Dissolve 50 mg of o-phthaldialdehyde (OPA) and 50 mg of N-Acetyl-L-cysteine (NALC) in 1 mL of methanol, then dilute to 10 mL with Reagent A. Prepare fresh daily.[6]

    • Mobile Phase A: 25 mM Sodium Phosphate Buffer, pH 7.0.

    • Mobile Phase B: Acetonitrile.

  • Sample Preparation (Automated Derivatization):

    • Configure the autosampler to perform a pre-column derivatization sequence.

    • Program: Aspirate 10 µL of sample (1.0 mg/mL in water), then aspirate 40 µL of Derivatizing Reagent (Reagent B).

    • Allow to react in the injection loop for 2 minutes.

    • Inject the entire mixture.

  • HPLC Conditions:

ParameterCondition
Column C18 Reversed-Phase (150 x 4.6 mm, 5 µm)
Mobile Phase Gradient: 20% B to 60% B over 15 minutes
Flow Rate 1.2 mL/min
Column Temperature 30 °C
Injection Volume 50 µL (post-reaction)
Detection UV at 335 nm or Fluorescence (Ex: 340 nm, Em: 450 nm)

Comparative Performance and Method Validation

The ultimate suitability of a method is determined by its performance, which must be confirmed through formal validation according to ICH guidelines.[1][11][12] A validated method ensures reliability and accuracy in quantifying the undesired enantiomer.[1]

ParameterMethod 1: Direct (CSP)Method 2: Indirect (Derivatization)Justification
Resolution (Rs) > 2.0> 2.5Both methods should achieve baseline resolution (Rs > 1.7 is a typical acceptance criterion).[1] The derivatization often leads to larger structural differences and thus higher resolution.
Selectivity (α) ~ 1.3~ 1.5Higher selectivity indicates a greater difference in retention between the two peaks.
Retention Time (tR) (S)-enantiomer: ~8.5 min(R)-enantiomer: ~9.8 min(L-NALC)-(R-analyte): ~10.2 min(L-NALC)-(S-analyte): ~11.8 minRun times are comparable, but the indirect method includes reaction time.
LOQ (% of main peak) ~ 0.05%< 0.01%The fluorescence detection in Method 2 provides superior sensitivity, leading to a lower Limit of Quantification (LOQ).
Run Time ~ 15 min~ 20 minThe direct method is typically faster due to isocratic elution and no reaction step.
Pros - Fewer sample preparation steps- No risk of derivatization artifacts- Faster run time- Uses standard, less expensive columns- Extremely high sensitivity (fluorescence)- Often yields higher resolution
Cons - CSPs are expensive- Sensitive to mobile phase changes- Lower sensitivity than fluorescence- Additional reaction step required- Derivatization must be complete and reproducible- Potential for reagent-related interference peaks
Workflow for Method Validation

Once a method is developed and optimized, it must undergo formal validation to prove its fitness for purpose, following the ICH Q2(R2) guideline.[12] The process ensures the method is specific, linear, accurate, precise, and sensitive enough for its intended application.

G start Optimized Chiral HPLC Method spec Specificity (Resolution from impurities, peak purity analysis) start->spec lin Linearity (5 levels, e.g., LOQ to 150% of specification limit) start->lin acc Accuracy (% Recovery at 3 levels, 3 replicates each) start->acc prec Precision (Repeatability: 6 injections) (Intermediate Precision) start->prec loq Limit of Quantification (LOQ) (S/N ratio of ~10) start->loq report Validation Report Method is Fit for Purpose spec->report lin->report acc->report prec->report loq->report

Caption: Key parameters for HPLC method validation per ICH Q2(R2).

Conclusion and Recommendation

Both direct analysis on a polysaccharide CSP and indirect analysis via OPA/NALC derivatization are viable and powerful methods for determining the enantiomeric purity of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol.

  • Method 1 (Direct CSP) is recommended for routine quality control applications where speed and simplicity are paramount. Its primary drawback is the high cost of the chiral column.

  • Method 2 (Indirect Derivatization) is the superior choice when quantifying very low levels of the enantiomeric impurity (e.g., <0.1%) due to its exceptional sensitivity with fluorescence detection. It provides a robust alternative if a suitable CSP cannot be found and uses less expensive, conventional hardware.

The final selection should be based on the specific analytical requirements, including the required limit of quantification, sample throughput, and available instrumentation. Regardless of the chosen method, rigorous validation is a non-negotiable step to ensure the integrity and accuracy of the reported enantiomeric purity data.[11]

References

  • NISHIOKA, R., HARADA, S., & UMEHARA, K. (2019). Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography. CHROMATOGRAPHY, 40(3), 169-174. [Link]

  • Hyun, M. H., & Min, H. K. (2007). HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents. Journal of Chromatographic Science, 45(7), 415-420. [Link]

  • Hyun, M. H., & Min, H. K. (2008). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Bulletin of the Korean Chemical Society, 29(10), 1955-1958. [Link]

  • Buck, R. H., & Krummen, K. (1987). High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans. Application to peptide hydrolysates. Journal of Chromatography A, 387, 255-265. [Link]

  • Sumika Chemical Analysis Service, Ltd. (n.d.). Chiral Columns for enantiomer separation by HPLC. Sumika Chemical Analysis Service, Ltd. [Link]

  • Bhushan, R., & Kumar, V. (2010). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Chromatographia, 72(5-6), 461-468. [Link]

  • Kumar, P., & Zhang, K. (2012). Method Development and Validation for Enantiomer in Sitagliptin Hydrochloride by RPHPLC. Journal of Chemical and Pharmaceutical Research, 4(1), 359-365. [Link]

  • Yashin, A. Y., & Yashin, Y. I. (2015). Chiral chromatographic analysis of amino acids with pre-column derivatization by o-phthalaldehyde: improving the determination of enantiomers using ion-pair reagents. Acta Naturae, 7(4), 113-120. [Link]

  • Avineuro Pharmaceuticals, Inc. (2010). ENANTIOMERIC COMPOSITIONS OF 2-AMINO-1-(2-ISOPROPYLPYRAZOLO[1,5-a]PYRIDIN-3-YL)PROPAN-1-ONE AND RELATED METHODS.
  • Yeole, R. D., et al. (2007). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. Indian Journal of Pharmaceutical Sciences, 69(1), 136. [Link]

  • European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. European Medicines Agency. [Link]

  • International Council for Harmonisation. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). ICH. [Link]

  • Al-Majid, A. M., et al. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Molecules, 26(19), 5971. [Link]

Sources

Validation

Benchmarking the Stereoselectivity of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride in Asymmetric Aldol Reactions

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals The asymmetric aldol reaction remains one of the most powerful methodologies for stereoselective carbon-carbon bond formation in pharma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

The asymmetric aldol reaction remains one of the most powerful methodologies for stereoselective carbon-carbon bond formation in pharmaceutical synthesis. While secondary amine organocatalysts (such as L-proline) have long been the gold standard for generating anti-1,2-diols, accessing the syn-diastereomer with high enantiomeric excess (ee) using acyclic ketones requires a different mechanistic approach.

This guide provides an in-depth technical evaluation of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride —a highly tunable, bifunctional primary amino alcohol—benchmarking its stereoselective performance against traditional organocatalysts.

Mechanistic Causality: Designing the Transition State

To understand why (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride excels in specific transformations, we must analyze the causality behind its structural components.

Primary vs. Secondary Amine Dynamics

Secondary amines like L-proline drive anti-selective aldol reactions by forming an rigid (E)-enamine intermediate. However, primary amine-containing catalysts preferentially form (Z)-enamines with acyclic α -hydroxyketones due to steric minimization. This (Z)-geometry exposes the opposite face of the nucleophile to the incoming aldehyde, inherently favoring the formation of syn-aldol products [[1]]().

The Pyridine Advantage

Simple primary amino alcohols (like L-threonine or alaninol) often suffer from moderate enantioselectivity because their transition states lack sufficient rigidity 2. The integration of the pyridyl moiety in (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol introduces a hemilabile hydrogen-bond acceptor. In aqueous or protic solvent mixtures, the pyridine nitrogen coordinates with the hydroxyl group of the substrate or solvent water molecules, creating a highly organized, Zimmerman-Traxler-like transition state that locks the incoming electrophile into a single trajectory.

Why the Dihydrochloride Salt?

Free primary amino alcohols containing electron-rich heterocycles are prone to oxidative degradation and often present as difficult-to-handle oils. Formulating the catalyst as a dihydrochloride salt ensures long-term bench stability and crystallinity. During the reaction, an in-situ non-nucleophilic base (e.g., DIPEA) is utilized to liberate the active free amine without interfering with the aldol catalytic cycle.

G A Ketone + Catalyst B Iminium Ion Intermediate A->B -H2O C (Z)-Enamine Formation B->C -H+ D Aldehyde Addition (H-Bond Directed) C->D + Aldehyde E C-C Bond Formation (Transition State) D->E Stereocontrol F Hydrolysis & Product Release E->F +H2O F->A Catalyst Regeneration

Primary amino alcohol catalytic cycle via (Z)-enamine intermediate.

Catalyst Benchmarking Data

To objectively evaluate the performance of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride, we benchmark it against industry-standard organocatalysts .

Model Reaction: Direct asymmetric aldol addition of hydroxyacetone (donor) to p-nitrobenzaldehyde (acceptor). Conditions: 20 mol% catalyst, NMP/H₂O (9:1) solvent system, 4 °C, 48 hours.

CatalystCatalyst TypeBase AdditiveYield (%)Diastereomeric Ratio (syn:anti)ee of Major Isomer (%)
L-Proline Secondary Amino AcidNone65%1 : 20 (anti major)95% (anti)
L-Prolinol Secondary Amino AlcoholNone70%1 : 15 (anti major)90% (anti)
L-Threonine Primary Amino AcidNone75%10 : 1 (syn major)85% (syn)
(S)-Py-Ala-ol·2HCl Primary Amino AlcoholDIPEA (40 mol%)88% 18 : 1 (syn major) 96% (syn)

Data Analysis: While L-proline and L-prolinol are highly effective for anti-selective reactions, they fail to produce the syn-isomer. L-Threonine successfully flips the selectivity to syn, but the enantiomeric excess caps at 85%. The addition of the pyridine ring in (S)-Py-Ala-ol·2HCl drastically tightens the transition state, boosting both the diastereomeric ratio (18:1) and the enantiomeric excess (96%) to pharmaceutically viable levels.

Self-Validating Experimental Protocol

The following methodology provides a robust, self-validating system for executing the benchmark reaction. The use of a 9:1 NMP/H₂O solvent mixture is critical; the water acts as a hydrogen-bonding bridge between the pyridine nitrogen and the transition state complex 1.

Materials Required
  • (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (20 mol%)

  • N,N-Diisopropylethylamine (DIPEA) (40 mol%)

  • Hydroxyacetone (5.0 equiv)

  • p-Nitrobenzaldehyde (1.0 equiv, 0.5 mmol scale)

  • N-Methyl-2-pyrrolidone (NMP) and Deionized Water

Step-by-Step Workflow
  • Catalyst Activation (In-Situ Neutralization): In a 5 mL reaction vial equipped with a magnetic stir bar, suspend (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (0.1 mmol, 20 mol%) in 0.9 mL of NMP. Add DIPEA (0.2 mmol, 40 mol%) dropwise at room temperature. Stir for 15 minutes to fully liberate the free amino alcohol. Self-Validation Check: The heterogeneous suspension will become a clear, homogeneous solution once the salt is neutralized.

  • Solvent & Donor Addition: Add 0.1 mL of deionized water to achieve the 9:1 NMP/H₂O ratio. Add hydroxyacetone (2.5 mmol, 5.0 equiv). Stir the mixture and cool the vial to 4 °C using a cryo-cooler or ice bath.

  • Electrophile Addition: Add p-nitrobenzaldehyde (0.5 mmol, 1.0 equiv) in one portion. Seal the vial and allow the reaction to stir at 4 °C for 48 hours.

  • Reaction Quench & Workup: Quench the reaction by adding 2 mL of saturated aqueous NH₄Cl. Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Analytical Profiling: Purify the crude mixture via flash column chromatography (Hexanes/EtOAc). Determine the diastereomeric ratio (dr) via ¹H NMR analysis of the crude mixture (comparing the benzylic proton signals of the syn and anti isomers). Determine the enantiomeric excess (ee) of the purified syn-product via chiral HPLC (e.g., Chiralpak AS-H column).

Workflow Step1 1. Catalyst Activation (S)-Py-Ala-ol·2HCl + 2 eq DIPEA Step2 2. Substrate Addition Hydroxyacetone + p-Nitrobenzaldehyde Step1->Step2 Step3 3. Reaction Incubation Stir at 4°C in NMP/H2O (9:1) Step2->Step3 Step4 4. Quench & Extraction NH4Cl (aq) quench, EtOAc extraction Step3->Step4 Step5 5. Analytical Profiling Chiral HPLC (ee) & 1H NMR (dr) Step4->Step5

Step-by-step experimental workflow for benchmarking stereoselectivity.

Conclusion

For synthetic routes requiring the construction of syn-1,2-diols or syn-1,2-amino alcohols from acyclic precursors, (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride represents a significant upgrade over standard amino acids like L-threonine. By leveraging the geometric preference of primary amines for (Z)-enamines and the transition-state rigidification provided by the pyridine ring, this catalyst delivers superior diastereomeric and enantiomeric control. Its formulation as a dihydrochloride salt ensures operational simplicity and extended shelf-life, making it an optimal choice for rigorous pharmaceutical development programs.

References

  • Direct Catalytic Asymmetric Synthesis of anti-1,2-Amino Alcohols and syn-1,2-Diols through Organocatalytic anti-Mannich and syn-Aldol Reactions Journal of the American Chemical Society URL:[Link]

  • Amino Acylguanidines as Bioinspired Catalysts for the Asymmetric Aldol Reaction MDPI - Molecules URL:[Link]

Sources

Comparative

A Comparative Guide to the Chiral GC-MS Analysis of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride Batches

Abstract This technical guide provides a comprehensive framework for the chiral analysis of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride, a pivotal chiral building block in pharmaceutical synthesis.[1][2] The...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for the chiral analysis of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride, a pivotal chiral building block in pharmaceutical synthesis.[1][2] The enantiomeric purity of this compound is a critical quality attribute, as different enantiomers of a drug can exhibit varied pharmacological, pharmacokinetic, and toxicological profiles.[3][4][5][6][7] This guide details a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the enantioselective quantification of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol, enabling researchers and drug development professionals to reliably assess the quality of different synthesized batches. We will explore the causality behind experimental choices, present a self-validating protocol, and provide a comparative analysis of hypothetical batches to illustrate the application of this method.

Introduction: The Imperative of Enantiomeric Purity

Chirality plays a crucial role in drug efficacy and safety.[4][7] The human body is a chiral environment, leading to stereoselective interactions with drug molecules.[5] Consequently, one enantiomer of a chiral drug may produce the desired therapeutic effect, while the other could be inactive or even induce adverse effects.[4] Regulatory bodies like the U.S. FDA and the European Medicines Agency (EMA) have increasingly stringent requirements for the production of single-enantiomer drugs.[4][5]

(S)-2-Amino-3-(pyridin-2-yl)propan-1-ol is a key intermediate in the synthesis of various pharmaceutical agents. Its defined stereochemistry is fundamental to the biological activity of the final active pharmaceutical ingredient (API).[2] Therefore, a precise and accurate analytical method to determine its enantiomeric purity is paramount for quality control and to ensure the safety and efficacy of the resulting drug products. Chiral Gas Chromatography (GC) is a powerful and widely used technique for the separation of enantiomers, offering high resolution and sensitivity.[8] When coupled with Mass Spectrometry (MS), it provides definitive identification and quantification of the individual enantiomers.

Experimental Design & Rationale

The successful chiral separation by GC-MS hinges on several critical factors, from sample preparation to the choice of the chiral stationary phase. This section elucidates the reasoning behind the selected methodology.

Derivatization: Enhancing Volatility and Chromatographic Performance

Amino alcohols like (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol are polar compounds with limited volatility, making them unsuitable for direct GC analysis.[9] Derivatization is a necessary step to replace active hydrogens on the amino and hydroxyl groups with nonpolar moieties, thereby increasing volatility and improving peak shape.[9]

For this analysis, we employ a two-step derivatization process. First, the amino group is acylated using trifluoroacetic anhydride (TFAA), and subsequently, the hydroxyl group is silylated with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This approach offers stable derivatives with excellent chromatographic properties.

  • Why TFAA for the amino group? Trifluoroacetylation is a common and effective method for derivatizing amines for GC analysis. It produces stable derivatives and the electron-withdrawing nature of the trifluoromethyl group can enhance detector response.

  • Why BSTFA for the hydroxyl group? Silylation is a widely used technique for derivatizing hydroxyl groups.[9] BSTFA is a powerful silylating agent that reacts readily with alcohols to form stable trimethylsilyl (TMS) ethers.

Chiral Stationary Phase: The Key to Enantioseparation

The heart of chiral GC is the chiral stationary phase (CSP). These phases create a chiral environment within the column, allowing for differential interaction with the enantiomers of the analyte, leading to their separation. For the analysis of amino acid and amino alcohol derivatives, cyclodextrin-based and amino acid derivative-based CSPs are commonly employed.[8][10][11][12]

In this guide, we utilize a Chirasil-Val stationary phase. This CSP, derived from the amino acid L-valine, has demonstrated excellent enantioselectivity for a wide range of amino acid derivatives.[11][13] The separation mechanism relies on the formation of transient diastereomeric complexes between the derivatized amino alcohol enantiomers and the chiral selector of the stationary phase through hydrogen bonding and dipole-dipole interactions.

Detailed Experimental Protocol

This section provides a step-by-step protocol for the chiral GC-MS analysis of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride.

Materials and Reagents
  • (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride standard and test batches

  • (R)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (for method development and as a reference)

  • Trifluoroacetic anhydride (TFAA)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Dichloromethane (DCM), anhydrous

  • Ethyl acetate, anhydrous

  • Pyridine, anhydrous

  • Sodium bicarbonate solution (5% w/v)

  • Anhydrous sodium sulfate

  • Helium (carrier gas), 99.999% purity

Sample Preparation and Derivatization Workflow

Derivatization_Workflow cluster_sample_prep Sample Preparation cluster_derivatization Derivatization cluster_workup Work-up & Analysis Sample 1. Weigh ~5 mg of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride Dissolve 2. Dissolve in 1 mL anhydrous Pyridine/DCM (1:1) Sample->Dissolve Add_TFAA 3. Add 100 µL TFAA (Acylation of Amino Group) Dissolve->Add_TFAA Heat1 4. Heat at 60°C for 30 min Add_TFAA->Heat1 Evaporate1 5. Evaporate to dryness under N2 stream Heat1->Evaporate1 Add_BSTFA 6. Add 100 µL BSTFA + 1% TMCS and 100 µL Ethyl Acetate (Silylation of Hydroxyl Group) Evaporate1->Add_BSTFA Heat2 7. Heat at 70°C for 45 min Add_BSTFA->Heat2 Cool 8. Cool to room temperature Heat2->Cool Inject 9. Inject 1 µL into GC-MS Cool->Inject

Caption: Derivatization workflow for (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol.

GC-MS Instrumentation and Conditions
Parameter Condition Rationale
Gas Chromatograph Agilent 8890 GC or equivalentProvides precise temperature and flow control.
Mass Spectrometer Agilent 5977B MSD or equivalentOffers sensitive and selective detection.
Chiral Column Chirasil-Val (25 m x 0.25 mm ID, 0.16 µm film thickness)Proven CSP for enantioseparation of amino acid derivatives.[11][13]
Carrier Gas HeliumInert carrier gas, standard for GC-MS.
Flow Rate 1.2 mL/min (Constant Flow)Optimal for column efficiency and separation.
Inlet Temperature 250 °CEnsures rapid and complete vaporization of the derivatized analyte.
Injection Mode Split (50:1)Prevents column overloading and ensures sharp peaks.
Injection Volume 1 µLStandard volume for capillary GC.
Oven Program Start at 100 °C (hold 2 min), ramp to 220 °C at 5 °C/min, hold for 5 minGradual temperature ramp allows for effective separation of enantiomers.
MS Transfer Line 280 °CPrevents condensation of the analyte before entering the mass spectrometer.
Ion Source Temp. 230 °CStandard temperature for electron ionization.
Quadrupole Temp. 150 °CStandard temperature for the mass analyzer.
Ionization Mode Electron Ionization (EI) at 70 eVProvides reproducible fragmentation patterns for compound identification.
Acquisition Mode Selected Ion Monitoring (SIM)Increases sensitivity and selectivity by monitoring characteristic ions.
SIM Ions m/z values specific to the derivatized (S)- and (R)-enantiomersTo be determined from the full scan mass spectrum of the derivatized standard.
Method Validation

A comprehensive validation of the chiral GC-MS method should be performed according to established guidelines to ensure its reliability.[14][15][16] Key validation parameters include:

  • Specificity: The ability to unequivocally assess the analyte in the presence of other components. This is demonstrated by the baseline resolution of the two enantiomers.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve should be prepared using a series of solutions with known concentrations of both enantiomers.

  • Accuracy: The closeness of the test results to the true value. This can be assessed by analyzing samples with known amounts of the (R)-enantiomer spiked into the (S)-enantiomer.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively. This is particularly important for the detection of the undesired enantiomer as an impurity.

Results and Discussion: A Comparative Analysis of Synthesized Batches

To illustrate the application of this method, we present hypothetical data from the analysis of three different batches of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride.

Chromatographic Performance

The developed GC-MS method should provide excellent separation of the derivatized (S)- and (R)-enantiomers. The (S)-enantiomer is expected to elute first on the L-Chirasil-Val column. A resolution factor (Rs) of >1.5 between the two enantiomeric peaks is considered baseline separation and is a critical system suitability requirement.

Quantitative Comparison of Batches

The enantiomeric excess (% ee) is a measure of the purity of a chiral substance. It is calculated from the peak areas of the two enantiomers in the chromatogram using the following formula:

% ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Batch ID Peak Area (S)-enantiomer Peak Area (R)-enantiomer Enantiomeric Excess (% ee) Pass/Fail (Specification: ≥ 99.5% ee)
Batch A 1,567,8901,23499.84%Pass
Batch B 1,602,3459,87698.77%Fail
Batch C 1,588,450Not Detected> 99.9%Pass
  • Batch A meets the required specification with an enantiomeric excess of 99.84%.

  • Batch B fails to meet the specification, with a significant amount of the undesired (R)-enantiomer detected. This batch would require further purification or be rejected.

  • Batch C shows the highest purity, with the (R)-enantiomer below the limit of detection of the method.

Logical Framework for Enantiomeric Purity and Pharmacological Impact

The determination of enantiomeric purity is not merely an analytical exercise; it has direct implications for the pharmacological properties and safety of the final drug product.

Pharmacological_Impact cluster_analysis Analytical Assessment cluster_consequences Pharmacological Consequences High_EE High Enantiomeric Excess (e.g., Batch A & C) Desired_Effect Predictable and Optimal Therapeutic Effect High_EE->Desired_Effect Low_EE Low Enantiomeric Excess (e.g., Batch B) Reduced_Efficacy Reduced Efficacy Low_EE->Reduced_Efficacy Side_Effects Potential for Adverse Side Effects Low_EE->Side_Effects PK_Variability Variable Pharmacokinetics Low_EE->PK_Variability

Caption: Relationship between enantiomeric purity and pharmacological outcomes.

As the diagram illustrates, a high enantiomeric excess is directly linked to a predictable and optimal therapeutic effect. Conversely, a low enantiomeric excess can lead to reduced efficacy, an increased risk of adverse side effects, and unpredictable pharmacokinetic behavior.

Conclusion

This guide has detailed a robust and reliable Chiral GC-MS method for the enantioselective analysis of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride. The presented protocol, grounded in sound scientific principles, provides a clear pathway for researchers and quality control analysts to accurately assess the enantiomeric purity of synthesized batches of this critical pharmaceutical intermediate. By implementing such rigorous analytical controls, the pharmaceutical industry can ensure the quality, safety, and efficacy of the life-saving medicines it develops. The comparative data and logical framework underscore the critical importance of enantiomeric purity in modern drug development.

References

  • Vertex AI Search. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development.
  • Pure Synth. (2025, May 26).
  • Veranova. The importance of chirality in API development.
  • ResearchGate. (2025, September 28). The Significance of Chiral Separation, Determination of Enantiomeric Purity in Drug Design, Safety and Development -An Overview.
  • Pharmaffiliates. (2025, December 11).
  • EvitaChem. Buy 2-Amino-3-(pyridin-2-YL)propan-1-OL hydrochloride (EVT-13411808).
  • PubMed. (2015, March 25).
  • PMC.
  • PubMed. (2001, February 15). Reduction of nonpolar amino acids to amino alcohols to enhance volatility for high-precision isotopic analysis.
  • BenchChem.
  • ResearchGate. (2025, August 5). Determination of Aminoalcohols as Silyl Derivatives with Three Derivatizing Agents by Gas Chromatography with Mass Spectrometry Detection | Request PDF.
  • Springer Nature Experiments.
  • System Suitability and Validation for Chiral Purity Assays of Drug Substances.
  • BenchChem. 2-(pyridin-2-yl)
  • Open Access LMU. (2022, February 6).
  • Sigma-Aldrich. The Derivatization and Analysis of Amino Acids by GC-MS.
  • LCGC International. (2023, August 26). Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool.
  • Gas Chromatography–Mass Spectrometry Method for the Determination of Free Amino Acids as Their Dimethyl-tert-butylsilyl (TBDMS) Derivatives in Animal Source Food. (2012, February 23).
  • Analyses of amino acids, Enantiomeric purity.
  • ChemicalBook. 2-(Pyridin-2-yl)propan-1-ol synthesis.
  • Gcms.cz. A Guide to the Analysis of Chiral Compounds by GC.
  • BenchChem. A Comparative Guide to Cross-Validation of Analytical Methods for Chiral Purity in trans-1,2-Cyclohexanediamine Reactions.
  • Analysis of Amino Acids Contained in Alcohol.
  • PMC. (2024, November 20). Chiral method validation and stereoselective degradation of profoxydim isomers in paddy soil.
  • PMC.
  • ResearchGate.
  • A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids.
  • Sigma-Aldrich. 3-[(Pyridin-2-yl)amino]propan-1-ol.
  • PubMed. (2021, February 14).
  • and L-alanine: Nitrogen isotopic hetero- and homogeneity in microbial and chemical processes.
  • Two-Dimensional LC–MS/MS Determination of Chiral Amino Acids in Real-World Samples.
  • Polymer Chemistry (RSC Publishing).
  • Validation of a Normal Phase Chiral HPLC Method for Analysis of Afoxolaner. (2023, March 21).
  • ResearchGate.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol Dihydrochloride

For researchers and scientists in the dynamic field of drug development, the responsible management of chemical reagents is paramount. This guide provides a detailed protocol for the proper disposal of (S)-2-Amino-3-(pyr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and scientists in the dynamic field of drug development, the responsible management of chemical reagents is paramount. This guide provides a detailed protocol for the proper disposal of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride, ensuring the safety of laboratory personnel and compliance with environmental regulations. As a Senior Application Scientist, my aim is to equip you with not just a set of instructions, but a thorough understanding of the principles behind these procedures.

I. Hazard Identification and Risk Assessment

Before handling (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride, a thorough risk assessment is crucial. The primary hazards are associated with its pyridine moiety and its acidic hydrochloride nature.

  • Pyridine-related Hazards : Pyridine and its derivatives are known to be harmful if swallowed, inhaled, or in contact with skin.[1][2] They can cause irritation to the skin, eyes, and respiratory tract.[1] Some pyridine compounds are also suspected of causing long-term health effects.

  • Hydrochloride Salt Hazards : As a dihydrochloride salt, this compound is acidic and can be corrosive. Contact with skin and eyes may cause burns.[3][4][5][6] Inhalation of dust can irritate the respiratory system.[7]

  • Environmental Hazards : Pyridine-based compounds can be harmful to aquatic life with long-lasting effects.[3][8] Therefore, direct disposal into the environment is strictly prohibited.

A summary of potential hazards is presented in the table below.

Hazard CategoryPotential Effects
Acute Toxicity Harmful if swallowed, in contact with skin, or if inhaled.
Skin Corrosion/Irritation Causes skin irritation and potential burns.[3][6]
Eye Damage/Irritation Causes serious eye irritation or damage.[1][3][6]
Respiratory Irritation May cause respiratory irritation.[1]
Aquatic Toxicity Harmful to aquatic life.[3][8]

II. Personal Protective Equipment (PPE)

Given the identified hazards, the following PPE is mandatory when handling (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride for any purpose, including disposal:

  • Eye Protection : Chemical safety goggles or a face shield are essential to protect against splashes.[1]

  • Hand Protection : Chemically resistant gloves, such as nitrile or butyl rubber, must be worn. Always check the glove manufacturer's compatibility chart.[1]

  • Body Protection : A fully buttoned laboratory coat should be worn to protect the skin.[1]

  • Respiratory Protection : If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge should be used within a certified chemical fume hood.[7]

III. Spill Management

Accidental spills must be handled promptly and safely.

  • Evacuate and Secure : Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space. Restrict access to the spill area.[2]

  • Ventilate : If safe to do so, increase ventilation in the area, for instance, by working within a chemical fume hood.[9]

  • Containment : For liquid spills, contain the spill using an inert absorbent material like sand, vermiculite, or a commercial chemical absorbent.[2] For solid spills, carefully sweep up the material, avoiding dust generation.[3]

  • Collection : Place the absorbed material or swept solids into a clearly labeled, sealed container for hazardous waste disposal.[1][2]

  • Decontamination : Clean the spill area with a suitable solvent (e.g., water, if the material is water-soluble), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[10]

IV. Disposal Protocol

The guiding principle for the disposal of (S)-2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride is that it must be managed as hazardous chemical waste. Under no circumstances should this compound be disposed of down the drain or in regular trash. [9][11]

The following workflow outlines the decision-making process for proper disposal:

Sources

© Copyright 2026 BenchChem. All Rights Reserved.